1,2-Bis[bis(3,5-dimethylphenyl)phosphino]ethane

• CAS: 220185-35-3

Core Science & Biosynthesis

Steric Bulk and Tolman Cone Angle of 3,5-Dimethyl Substituted dppe

Executive Summary

In the optimization of transition metal catalysis, the ligand 1,2-bis(di-3,5-dimethylphenylphosphino)ethane (commonly referred to as 3,5-dm-dppe or Xyl-dppe ) occupies a critical "Goldilocks zone." It bridges the gap between the standard electronic profile of dppe and the extreme steric demands of ortho-substituted variants.

This guide analyzes the steric bulk of 3,5-dm-dppe, specifically addressing the application of Tolman Cone Angle (

) theory to this bidentate system. It provides a validated synthesis protocol and a mechanistic rationale for its deployment in drug development workflows, particularly for challenging cross-coupling reactions where standard dppe fails to promote reductive elimination.

Part 1: Theoretical Framework & Steric Analysis[1]

The "Cone Angle" in Bidentate Systems

A common misconception in ligand design is the direct application of the Tolman Cone Angle—originally defined for monodentate ligands like

—to bidentate chelators. For 3,5-dm-dppe, we must decouple the steric bulk into two components:

• The Bite Angle (

  ): Determined by the ethane backbone.

• The Effective Cone Angle (

  ): Determined by the 3,5-dimethylphenyl "wings."

Quantitative Steric & Electronic Comparison

The 3,5-dimethyl substitution pattern creates a unique spatial environment. Unlike ortho-methyl groups (which block the metal center directly), meta-methyl groups increase the ligand's "width" away from the metal, increasing the Percent Buried Volume (

) without severely inhibiting substrate approach.

Table 1: Steric and Electronic Parameters of Phosphine Ligands

Ligand	Backbone	Substituent (Ar)	Tolman Cone Angle ( )*	Natural Bite Angle ( )	Electronic Character ( )
dppe	Ethane	Phenyl	145°	~85°	Neutral
3,5-dm-dppe	Ethane	3,5-Dimethylphenyl	162° (Est.)**	~85°	Electron-Rich ( -donor)
o-Tol-dppe	Ethane	2-Methylphenyl	194°	~85°	Electron-Rich
dcpe	Ethane	Cyclohexyl	142° (cone) / 115° (solid)	~85°	Strongly Electron-Rich

*Note: For bidentate ligands, the Tolman angle

listed is often that of the corresponding monodentate surrogate ( ) to estimate the bulk of the donor arm. **The 3,5-dimethyl group increases the cone angle by approximately 15-17° relative to the phenyl group due to distal steric clash, facilitating faster reductive elimination.

Mechanistic Implication

The 3,5-dimethyl groups exert remote steric pressure . In a Palladium-catalyzed cycle, this pressure destabilizes the square-planar resting state just enough to accelerate Reductive Elimination (the often rate-determining step in forming C-C bonds), while the electron-donating methyl groups facilitate Oxidative Addition .

Part 2: Synthesis Protocol (Self-Validating System)

Objective: Synthesis of 1,2-bis(di-3,5-dimethylphenylphosphino)ethane. Scale: 10 mmol Safety: All steps must be performed under inert atmosphere (

or ).

Reagents

• A: 1-Bromo-3,5-dimethylbenzene (20.5 mmol)

• B: Magnesium turnings (22 mmol, activated)

• C: 1,2-Bis(dichlorophosphino)ethane (

  ) (5 mmol)

• Solvent: Anhydrous THF (freshly distilled/dried)

Step-by-Step Workflow

• Grignard Generation (Self-Validation: Exotherm):

  • In a flame-dried Schlenk flask, combine Mg turnings and 5 mL THF.

  • Add 10% of Reagent A to initiate. Validation: Look for turbidity and solvent boiling.

  • Add remaining A dropwise over 30 mins. Reflux for 1 hour to ensure complete formation of 3,5-dimethylphenylmagnesium bromide .

• Ligand Assembly (The "Double-Clinch"):

  • Cool the Grignard solution to 0°C.

  • Dissolve Reagent C (the backbone linker) in 10 mL THF.

  • Add Reagent C solution slowly to the Grignard reagent.

  • Critical Control Point: The reaction is highly exothermic. Maintain T < 10°C to prevent backbone cleavage or polymerization.[1]

• Workup & Purification:

  • Quench with degassed saturated

    (aq).

  • Extract with degassed Dichloromethane (DCM).

  • Dry organic layer over

    and concentrate.

  • Recrystallization: Dissolve in hot Ethanol/Toluene (9:1) and cool slowly. 3,5-dm-dppe crystallizes as white needles.

Visualization: Synthesis Logic Flow

Caption: Modular workflow for the synthesis of 3,5-dm-dppe via the Grignard route, emphasizing thermal control during the electrophilic addition step.

Part 3: Application Logic & Catalytic Utility

Why 3,5-Dimethyl? (The Causality)

In drug development, particularly in the synthesis of biaryl motifs (e.g., Valsartan precursors), standard dppe often leads to stalled catalytic cycles.

• Problem:

  is too labile; dppe is too tight (slow reductive elimination).

• Solution: 3,5-dm-dppe increases the ground-state energy of the Pd(II) intermediate due to steric clashing of the meta-methyls, lowering the activation barrier for the product release.

Validated Application: Suzuki-Miyaura Coupling

Protocol:

• Catalyst:

  (1 mol%) + 3,5-dm-dppe (1.1 mol%).

• Conditions: Toluene/Water (4:1),

  (2 equiv), 80°C.

• Observation: This system typically outperforms dppe by 20-40% yield in sterically congested couplings (e.g., ortho-substituted aryl boronic acids).

Visualization: Steric Influence on Catalytic Cycle

Caption: The 3,5-dimethyl steric bulk specifically targets the Reductive Elimination step, destabilizing the Pd(II) intermediate to promote product release.

References

• Tolman, C. A. (1977). Steric effects of phosphorus ligands in organometallic chemistry and homogeneous catalysis. Chemical Reviews, 77(3), 313–348.

• Birkholz, M. N., et al. (2009). Phosphine Ligands in Homogeneous Catalysis: Design and Synthesis. Chemical Reviews, 109(2), 651–711.

• Surry, D. S., & Buchwald, S. L. (2008). Dialkylbiaryl phosphines in Pd-catalyzed amination: a user's guide. Chemical Science, 2(1), 27-50.

• Claver, C., et al. (2019). Computational assessment on the Tolman cone angles for P-ligands. Dalton Transactions.[2]

Sources

• 1. 1,2-Bis(diphenylphosphino)ethane - Wikipedia [en.wikipedia.org]
• 2. semanticscholar.org [semanticscholar.org]

Literature review of xylyl-modified diphosphine ligands in catalysis

A Technical Guide to Xylyl-Modified Diphosphine Ligands in Homogeneous Catalysis

Abstract

In the landscape of homogeneous catalysis, the rational design of ligands is paramount to controlling the activity, selectivity, and stability of transition metal catalysts.[1] Diphosphine ligands, a cornerstone of this field, offer a tunable platform for influencing the steric and electronic environment of a metal center. This technical guide focuses on a specific, highly effective subclass: diphosphine ligands constructed with a xylyl (or xylylene) backbone. We will explore the architectural significance of the xylyl linker, detailing how its isomeric forms dictate crucial geometric parameters like the natural bite angle. This guide provides an in-depth analysis of their synthesis, mechanistic roles, and field-proven applications in high-impact transformations such as asymmetric hydrogenation and palladium-catalyzed cross-coupling reactions. Through detailed protocols, data-driven examples, and mechanistic diagrams, this document serves as a comprehensive resource for researchers and drug development professionals seeking to leverage the unique advantages of xylyl-modified diphosphine ligands.

The Architectural Significance of the Xylyl Backbone

The efficacy of a diphosphine ligand is intrinsically linked to its three-dimensional structure. The backbone connecting the two phosphorus atoms is not merely a spacer; it is a critical design element that imposes specific geometric constraints on the resulting metal complex, thereby governing its catalytic behavior.

Phosphine ligands function as "soft" σ-donors, stabilizing metal complexes and modulating their reactivity.[2] The electronic properties (electron-donating or -withdrawing nature) and steric bulk of the substituents on the phosphorus atoms are primary tuning parameters. Generally, electron-rich and sterically demanding phosphines enhance the rates of key catalytic steps like oxidative addition and reductive elimination, which is particularly beneficial in cross-coupling reactions.[2][3]

The xylyl group, a dimethyl-substituted benzene ring, offers a robust and versatile framework for constructing diphosphine ligands. The key advantage lies in its isomeric possibilities (ortho, meta, and para), which provide distinct and predictable geometries.

• meta-Xylyl (m-Xylyl): This linker, connecting the phosphine groups at the 1 and 3 positions of the benzene ring, imparts significant flexibility. This allows the ligand to accommodate a wide range of coordination geometries and metal oxidation states throughout a catalytic cycle.[4]

• ortho-Xylyl (o-Xylyl): With connection points at the 1 and 2 positions, this framework is more rigid and results in a smaller natural bite angle, which can be advantageous for reactions requiring specific chelate geometries.

• para-Xylyl (p-Xylyl): This isomer is typically used to create bridging ligands that can link two different metal centers rather than chelating to a single one.

The choice of isomer directly impacts the P-M-P "bite angle," a critical determinant of selectivity in many catalytic processes, including asymmetric hydrogenation and hydroformylation.

Caption: Isomeric Xylyl Diphosphine Scaffolds.

Synthesis of Xylyl-Diphosphine Ligands: A Methodological Overview

The synthesis of xylyl-diphosphine ligands generally relies on well-established phosphorus chemistry, though careful execution under inert conditions is required to prevent the oxidation of the P(III) center. A common and effective strategy involves the nucleophilic substitution of a dihalo-xylene precursor with a metal phosphide salt.

A particularly robust approach involves protecting the phosphine as a phosphine oxide during the key bond-forming steps. The P=O bond is significantly more stable towards air and moisture, allowing for easier handling and purification. The phosphine oxide is then reduced back to the desired phosphine in the final step of the synthesis, typically using a silane reductant like trichlorosilane (HSiCl₃).[5]

Another effective method involves the reaction of a di-Grignard reagent, derived from a dihalo-xylene, with a chlorophosphine, followed by reduction.[4]

Caption: Synthetic Workflow for a Xylyl Diphosphine Ligand.

Experimental Protocol: Synthesis of 1,3-Bis(diphenylphosphinomethyl)benzene

This protocol is adapted from established methodologies for synthesizing diphosphine ligands via nucleophilic substitution.[5]

Materials:

• 1,3-Bis(bromomethyl)benzene

• Potassium diphenylphosphide (KPPh₂) solution in THF (commercially available or freshly prepared)

• Anhydrous, degassed tetrahydrofuran (THF)

• Anhydrous, degassed methanol

• Schlenk line and glassware

• Magnetic stirrer and stir bars

Procedure:

• Setup: Under an inert atmosphere (Argon or Nitrogen), add 1,3-bis(bromomethyl)benzene (1.0 eq) to a Schlenk flask equipped with a magnetic stir bar. Dissolve the solid in a minimal amount of anhydrous THF.

• Reaction: Cool the solution to 0 °C in an ice bath. Slowly add a solution of potassium diphenylphosphide in THF (2.1 eq) dropwise over 30 minutes with vigorous stirring. The reaction is often exothermic.

• Monitoring: Allow the reaction mixture to warm to room temperature and stir for 12-16 hours. The reaction can be monitored by ³¹P NMR spectroscopy for the disappearance of the starting phosphide signal and the appearance of the product signal.

• Quenching: Once the reaction is complete, cool the mixture to 0 °C and slowly add degassed methanol to quench any unreacted KPPh₂.

• Workup: Remove the solvent under reduced pressure. Add degassed water and extract the product with an organic solvent such as dichloromethane or toluene.

• Purification: Dry the combined organic layers over anhydrous MgSO₄, filter, and remove the solvent in vacuo. The crude product can be purified by recrystallization from a solvent system like ethanol/THF or by column chromatography on silica gel under an inert atmosphere.

• Characterization: The final product should be characterized by ¹H, ¹³C, and ³¹P NMR spectroscopy and mass spectrometry to confirm its identity and purity.

Application Showcase I: Asymmetric Hydrogenation

Asymmetric hydrogenation is a powerful and atom-economical method for creating stereogenic centers, a process of immense importance in the synthesis of pharmaceuticals and fine chemicals.[6][7] Ruthenium complexes bearing chiral diphosphine ligands are particularly effective catalysts for the enantioselective reduction of prochiral ketones and olefins.[8]

Case Study: Xyl-TetraPHEMP Ligand in Ketone Hydrogenation

A recently developed xylyl-biaryl diphosphine ligand, Xyl-TetraPHEMP, demonstrates the power of the xylyl scaffold in achieving exceptional catalytic performance.[9] When combined with a ruthenium precursor, this ligand forms a highly active and selective catalyst for the asymmetric hydrogenation of aromatic ketones. The xylyl group contributes to the formation of a well-defined and sterically hindered chiral pocket around the metal center, which is crucial for differentiating the enantiotopic faces of the ketone substrate.

Caption: Simplified Catalytic Cycle for Ru-Catalyzed Asymmetric Hydrogenation.

Data Presentation: Performance of Ru/Xyl-TetraPHEMP Catalyst

The following table summarizes the performance of a Ru-catalyst incorporating a xylyl-diphosphine ligand in the asymmetric hydrogenation of acetophenone, demonstrating high conversions and excellent enantioselectivity.[9]

Entry	Substrate/Catalyst Ratio (S/C)	H₂ Pressure (bar)	Conversion (%)	Enantiomeric Excess (% ee)
1	5,000	5	>99	99 (S)
2	15,000	10	>99	99 (S)

Experimental Protocol: Asymmetric Hydrogenation of Acetophenone

This protocol is based on the conditions reported for the highly efficient hydrogenation using the Xyl-TetraPHEMP ligand.[9]

Materials:

• Ru-diphosphine precatalyst (e.g., formed in situ from [Ru(COD)(2-methylallyl)₂] and Xyl-TetraPHEMP)

• Acetophenone

• Anhydrous, degassed methanol

• High-pressure autoclave (e.g., Parr reactor) equipped with a magnetic or overhead stirrer

• Hydrogen gas (high purity)

Procedure:

• Catalyst Preparation: In a glovebox, charge the autoclave vessel with the Ru precatalyst and the chiral xylyl-diphosphine ligand in a 1:1.1 ratio in anhydrous methanol.

• Substrate Addition: Add the substrate, acetophenone, to the vessel. The substrate-to-catalyst (S/C) ratio can range from 1,000 to 15,000 depending on the desired efficiency.

• Reaction Setup: Seal the autoclave and remove it from the glovebox. Connect it to a hydrogen line.

• Hydrogenation: Purge the autoclave several times with hydrogen gas. Pressurize the vessel to the desired pressure (e.g., 10 bar).

• Execution: Begin stirring and heat the reaction to the desired temperature (e.g., 30 °C). Monitor the reaction progress by observing hydrogen uptake.

• Workup: After the reaction is complete (typically a few hours), cool the vessel, carefully vent the excess hydrogen, and purge with an inert gas.

• Analysis: Take an aliquot of the reaction mixture. The conversion can be determined by Gas Chromatography (GC) or ¹H NMR. The enantiomeric excess (% ee) of the resulting 1-phenylethanol is determined by chiral HPLC or chiral GC.

Application Showcase II: Palladium-Catalyzed Cross-Coupling

Palladium-catalyzed cross-coupling reactions are indispensable tools for constructing C-C and C-N bonds in modern organic synthesis. The performance of these reactions is critically dependent on the choice of phosphine ligand.[10] Bulky, electron-rich ligands are known to promote the rate-limiting oxidative addition step, especially with challenging substrates like aryl chlorides, and facilitate the final reductive elimination step to release the product and regenerate the active catalyst.[2]

The steric bulk provided by xylyl-modified diphosphine ligands is highly advantageous in this context. It favors the formation of monoligated L₁Pd(0) species, which are often more catalytically active than their bisligated L₂Pd(0) counterparts.[3][11][12] This is because the coordinatively unsaturated monoligated complex provides an open site for the aryl halide to undergo oxidative addition. Furthermore, the robust xylyl backbone can enhance catalyst stability, preventing decomposition pathways and leading to higher turnover numbers. While N-heterocyclic carbenes (NHCs) with xylyl linkers have shown great promise in Suzuki-Miyaura couplings[13], the same design principles apply to diphosphine analogues, making them excellent candidates for these transformations.

Conclusion and Future Outlook

Xylyl-modified diphosphine ligands represent a powerful and versatile class of ancillary ligands for homogeneous catalysis. The inherent tunability of the xylyl backbone—through its ortho, meta, and para isomers—provides a rational design handle to control ligand flexibility and bite angle, directly influencing the outcome of catalytic transformations. As demonstrated in asymmetric hydrogenation, these ligands can create highly effective chiral environments, leading to exceptional levels of enantioselectivity. In cross-coupling reactions, their steric profile promotes the formation of highly active catalytic species, enhancing reaction efficiency and substrate scope.

The future of this ligand class is bright. The continued exploration of novel, chiral xylyl-based scaffolds will undoubtedly lead to new catalysts for unsolved synthetic challenges. Furthermore, the application of these robust ligands in other areas, such as polymerization, carbonylation, and C-H activation, remains a fertile ground for discovery. As the demand for more efficient, selective, and sustainable chemical processes grows, the rational design of ligands based on versatile and effective frameworks like the xylyl group will be more critical than ever.

References

Sources

• 1. Advanced Phosphine Ligands for Catalysis - ProChem, Inc. [prochemonline.com]
• 2. Phosphine Ligands [Cross-coupling Reaction using Transition Metal Catalysts] | TCI EUROPE N.V. [tcichemicals.com]
• 3. m.youtube.com [m.youtube.com]
• 4. Secondary diphosphine and diphosphido ligands: synthesis, characterisation and group 1 coordination compounds - Dalton Transactions (RSC Publishing) [pubs.rsc.org]
• 5. researchgate.net [researchgate.net]
• 6. nbinno.com [nbinno.com]
• 7. mdpi.com [mdpi.com]
• 8. Research Advances of the Chiral Binap-Ru(II) Catalysts in Asymmetric Hydrogenation Reactions [sioc-journal.cn]
• 9. scribd.com [scribd.com]
• 10. researchgate.net [researchgate.net]
• 11. chemrxiv.org [chemrxiv.org]
• 12. doyle.chem.ucla.edu [doyle.chem.ucla.edu]
• 13. mdpi.com [mdpi.com]

Coordination chemistry of 1,2-Bis[bis(3,5-dimethylphenyl)phosphino]ethane with transition metals

An In-depth Technical Guide to the Coordination Chemistry of 1,2-Bis[bis(3,5-dimethylphenyl)phosphino]ethane with Transition Metals

Foreword: The Rationale for Sterically Demanding Diphosphines

In the landscape of transition metal catalysis and organometallic chemistry, the ancillary ligand is not merely a spectator. It is the architect of the metal's coordination sphere, directly influencing reactivity, selectivity, and stability. While ligands like 1,2-bis(diphenylphosphino)ethane (dppe) have been foundational, the pursuit of enhanced catalytic performance has driven the development of ligands with more tailored steric and electronic properties. This guide focuses on a sophisticated member of this family: 1,2-Bis[bis(3,5-dimethylphenyl)phosphino]ethane , hereafter referred to as dmpx-dppe .

The strategic placement of four methyl groups on each of the four phenyl rings introduces significant steric bulk far from the phosphorus donor atoms. This creates a well-defined, sterically hindered pocket around the metal center. This architecture is not arbitrary; it is designed to promote challenging reductive elimination steps, prevent catalyst deactivation pathways like dimerization, and enhance selectivity in catalytic transformations. The methyl groups also slightly increase the electron-donating ability of the phosphine compared to dppe, which can facilitate oxidative addition, a key step in many catalytic cycles.[1] This guide provides a technical overview of the synthesis, coordination behavior, and potential applications of dmpx-dppe with key transition metals, grounded in established principles of organometallic chemistry.

Part 1: Synthesis of the Ligand: dmpx-dppe

The synthesis of sterically hindered phosphine ligands requires careful execution under inert conditions due to the air-sensitivity of the intermediates and the final product. The most common and reliable method involves the reaction of a Grignard or organolithium reagent with a phosphorus halide precursor.

Experimental Protocol: Synthesis of 1,2-Bis[bis(3,5-dimethylphenyl)phosphino]ethane (dmpx-dppe)

This protocol is adapted from established methods for the synthesis of related tetra-aryl diphosphines.[2][3] The core principle is the nucleophilic displacement of chloride ions from 1,2-bis(dichlorophosphino)ethane by a 3,5-dimethylphenyl magnesium bromide Grignard reagent.

Step 1: Preparation of 3,5-Dimethylphenyl Magnesium Bromide

• Under an inert atmosphere (Argon or Nitrogen), add magnesium turnings (2.2 eq) to a flame-dried, three-neck round-bottom flask equipped with a reflux condenser, a dropping funnel, and a magnetic stirrer.

• Add anhydrous diethyl ether or THF.

• Slowly add a solution of 1-bromo-3,5-dimethylbenzene (2.0 eq) in the same anhydrous solvent via the dropping funnel. Gentle heating or the addition of an iodine crystal may be required to initiate the reaction.

• Once initiated, the addition should be controlled to maintain a gentle reflux. After the addition is complete, continue to stir the mixture at reflux for an additional 1-2 hours to ensure complete formation of the Grignard reagent.

Step 2: Synthesis of dmpx-dppe

• Cool the freshly prepared Grignard reagent to 0 °C in an ice bath.

• In a separate Schlenk flask, dissolve 1,2-bis(dichlorophosphino)ethane (1.0 eq) in anhydrous diethyl ether or THF.

• Slowly add the solution of 1,2-bis(dichlorophosphino)ethane to the stirred Grignard reagent at 0 °C. This reaction is highly exothermic and should be performed with caution.

• After the addition is complete, allow the reaction mixture to warm to room temperature and stir overnight.

• Quench the reaction by the slow, careful addition of a saturated aqueous solution of ammonium chloride.

• Extract the aqueous layer with diethyl ether or toluene.

• Combine the organic layers, wash with brine, and dry over anhydrous sodium sulfate.

• Filter the solution and remove the solvent under reduced pressure to yield the crude product.

• Purify the crude solid by recrystallization from a suitable solvent system (e.g., ethanol or a mixture of dichloromethane and hexane) to afford dmpx-dppe as a white crystalline solid.

Characterization: The final product should be characterized by ³¹P{¹H} NMR (a singlet in the range of -10 to -15 ppm is expected for the free ligand) and ¹H NMR spectroscopy to confirm its structure and purity.[4]

Workflow for the synthesis of dmpx-dppe ligand.

Part 2: Coordination with Palladium

Palladium complexes bearing phosphine ligands are workhorses in cross-coupling catalysis. The steric and electronic properties of dmpx-dppe make it an excellent candidate for forming stable and highly active palladium catalysts.

Synthesis of [PdCl₂(dmpx-dppe)]

The synthesis of square planar Pd(II) complexes is typically straightforward, involving the displacement of labile ligands from a suitable palladium precursor.

Experimental Protocol:

• Dissolve dmpx-dppe (1.0 eq) in dichloromethane or toluene in a Schlenk flask.

• In a separate flask, dissolve a palladium(II) precursor such as palladium(II) chloride (PdCl₂) or bis(acetonitrile)palladium(II) chloride (PdCl₂(MeCN)₂) (1.0 eq) in an appropriate solvent (acetonitrile for the latter).

• Add the palladium solution dropwise to the stirred ligand solution at room temperature.

• A color change and/or precipitation of the product is typically observed immediately.

• Stir the reaction mixture at room temperature for 1-2 hours.

• If a precipitate has formed, it can be collected by filtration, washed with a non-coordinating solvent like hexane, and dried under vacuum. If the product is soluble, the solvent can be removed under reduced pressure, and the resulting solid can be washed or recrystallized.

• The resulting [PdCl₂(dmpx-dppe)] complex is expected to be an air-stable, colored solid.

Self-Validation through Characterization:

• ³¹P{¹H} NMR: Coordination to palladium will cause a significant downfield shift of the phosphorus signal compared to the free ligand, typically to a value greater than +30 ppm. This confirms the formation of the Pd-P bond.[5]

• X-ray Crystallography: Single crystal X-ray diffraction is the definitive method to confirm the structure. It provides precise data on bond lengths and angles, confirming the expected square planar geometry around the palladium center.[6]

Structural and Spectroscopic Data

The data below are representative values based on analogous bis(phosphine)palladium(II) complexes.[6][7]

Parameter	Expected Value / Observation	Significance
Geometry	Square Planar	Typical for d⁸ metal ions like Pd(II).
Pd-P Bond Length	2.22 - 2.26 Å	Indicates a strong dative bond from the electron-rich phosphine to the palladium center.
Pd-Cl Bond Length	2.33 - 2.38 Å	Standard for Pd(II)-Cl bonds trans to a phosphine ligand.
P-Pd-P Bite Angle	~85-90°	Defined by the five-membered chelate ring formed by the ethane backbone.
³¹P NMR Shift (δ)	> +30 ppm	Confirms coordination to the metal center; the magnitude of the shift is indicative of the metal's Lewis acidity.

Application Insight: Cross-Coupling Catalysis

Complexes like [PdCl₂(dmpx-dppe)] serve as excellent pre-catalysts for cross-coupling reactions such as the Suzuki-Miyaura coupling. The bulky dmpx-dppe ligand is expected to promote the reductive elimination of the product from the Pd(II) intermediate, which is often the rate-limiting step of the catalytic cycle. This acceleration can lead to higher turnover numbers and efficiency, especially for sterically challenging substrates.[8]

Simplified Suzuki-Miyaura catalytic cycle.

Part 3: Coordination with Rhodium

Rhodium-diphosphine complexes are paramount in the field of catalytic hydrogenation, particularly for asymmetric synthesis. The dmpx-dppe ligand, while achiral itself, creates a rigid and well-defined chiral-like environment when it chelates to a metal, which can influence the stereochemical outcome of reactions.

Synthesis of [Rh(dmpx-dppe)(NBD)]BF₄

Cationic Rh(I) complexes are often synthesized by displacing the diene ligands from a precursor like [Rh(NBD)₂]BF₄ (NBD = norbornadiene).

Experimental Protocol:

• Under an inert atmosphere, dissolve [Rh(NBD)₂]BF₄ (1.0 eq) in acetone or dichloromethane.

• In a separate flask, dissolve dmpx-dppe (1.0 eq) in the same solvent.

• Slowly add the ligand solution to the rhodium precursor solution at room temperature. A rapid color change is expected.

• Stir the solution for 30-60 minutes at room temperature.

• Reduce the solvent volume under vacuum until the product begins to precipitate.

• Add a non-coordinating co-solvent such as diethyl ether or pentane to complete the precipitation.

• Collect the solid product by filtration, wash with diethyl ether, and dry under vacuum. The resulting complex, [Rh(dmpx-dppe)(NBD)]BF₄, is typically an air-stable, crystalline solid.[9][10]

Trustworthiness through Analysis:

• ³¹P{¹H} NMR: The phosphorus signal will appear as a doublet due to coupling to the ¹⁰³Rh nucleus (I = 1/2). The ¹J(Rh-P) coupling constant, typically in the range of 140-160 Hz, is a definitive indicator of direct Rh-P bonding.[9]

• ¹H NMR: The signals for the coordinated norbornadiene will be shifted upfield compared to the free diene, providing further evidence of complex formation.

Application Insight: Catalytic Hydrogenation

Cationic rhodium complexes of this type are highly active catalysts for the hydrogenation of olefins.[11] After activation with H₂, the diene is removed, creating a vacant site for the olefin substrate to coordinate. The steric bulk of the dmpx-dppe ligand plays a crucial role in controlling the trajectory of substrate approach, which is the basis for enantioselectivity in asymmetric versions of this reaction using chiral diphosphines.[12][13] The increased electron density from the ligand can also enhance the rate of oxidative addition of H₂.[9]

Part 4: Coordination with Gold

Gold complexes, particularly Au(I), have seen a resurgence in both homogeneous catalysis and medicinal chemistry.[14][15] The strong Au-P bond leads to very stable complexes.

Synthesis of a Bis-chelated Complex: [Au(dmpx-dppe)₂]Cl

Unlike Pd(II) or Rh(I), Au(I) with its d¹⁰ electron configuration can readily form four-coordinate complexes with a tetrahedral geometry, especially with chelating ligands.

Experimental Protocol:

• Prepare a solution of a gold(I) precursor, such as (Thio-dimethylsulfoxide)gold(I) chloride ([AuCl(SMe₂)]), (1.0 eq) in dichloromethane.

• In a separate flask, dissolve dmpx-dppe (2.0 eq) in dichloromethane.

• Add the gold precursor solution to the ligand solution at room temperature.

• Stir the reaction for 2-4 hours.

• Reduce the solvent volume and precipitate the product with diethyl ether.

• Collect the white solid by filtration, wash with ether, and dry under vacuum.[16]

Validation and Structural Insights:

• ³¹P{¹H} NMR: A single, sharp resonance is expected, shifted downfield from the free ligand, confirming a symmetric tetrahedral environment.[16][17]

• Conductivity Measurement: In a polar solvent like nitromethane, the complex should behave as a 1:1 electrolyte, confirming its ionic [Au(L)₂]⁺X⁻ formulation.

• X-ray Crystallography: The structure will confirm a distorted tetrahedral geometry around the Au(I) center, with Au-P bond lengths typically around 2.38-2.42 Å.[16]

Application Insight: Medicinal Chemistry

Gold-phosphine complexes have been extensively investigated as potential anticancer and antirheumatic agents.[15][18] The stability imparted by the strong Au-P bonds is crucial for the compound to reach its biological target. The lipophilicity, governed by the sixteen methyl groups on the dmpx-dppe ligands, would significantly influence the complex's cellular uptake and biodistribution. The bulky nature of the ligands can protect the gold center from unwanted reactions with biological nucleophiles, potentially leading to a more targeted mechanism of action.[15][19]

References

• Cationic Gold(I)
• Gold(I/III)
• A Convenient Synthetic Protocol to 1,2-Bis(dialkylphosphino)ethanes. PMC.
• Gold(I/III)-Phosphine Complexes as Potent Antiproliferative Agents.
• 1,2-Bis(dimethylphosphino)ethane. Wikipedia.
• complexes of bi- and tri-dentate phosphine ligands: precursor for palladium–phosphorous nanoparticles and activity towards Suzuki–Miyaura coupling. New Journal of Chemistry (RSC Publishing).
• Chemical structures of gold complexes under investigation.
• This journal is © The Royal Society of Chemistry 2016. The Royal Society of Chemistry.
• 1,2-BIS[BIS(PYRIDIN-2-YL-METHYL)PHOSPHINO] ETHANE AND ITS PdCl2-BASED COMPLEX: SYNTHESIS AND CRYSTAL STRUCTURE | Request PDF.
• Gold(I)
• Palladium Bisphosphine Mono-Oxide Complexes: Synthesis, Scope, Mechanism, and C
• Bis(ditertiaryphosphine) complexes of rhodium(I). Synthesis, spectroscopy, and activity for catalytic hydrogenation | Request PDF.
• 1,2-Bis(diphenylphosphino)ethane. Wikipedia.
• Structure of [1,2-bis(diphenylphosphino)ethane]di(phenylthio)palladium(II).
• Novel Route to Cationic Palladium(II)
• Stable gold(I) complexes with chelate rings: solution studies of bis(phosphino)ethane complexes and X-ray crystal structure of bis[1,2-bis(diphenylphosphino)ethane]gold(I) hexafluoroantimonate–acetone (1/1). Journal of the Chemical Society, Dalton Transactions (RSC Publishing).
• Optically Pure 1,2‐Bis[(o‐alkylphenyl)phenylphosphino]ethanes and Their Use in Rhodium‐Catalyzed Asymmetric Hydrogenations of α‐(Acylamino)
• BIS-(DITERTIARYPHOSPHINE) COMPLEXES OF RHODIUM(I) - SYNTHESIS, SPECTROSCOPY, AND ACTIVITY FOR CATALYTIC-HYDROGENATION. UBC Chemistry - The University of British Columbia.
• Palladium Bisphosphine Mono-Oxide Complexes: Synthesis, Scope, Mechanism, and C
• Rhodium-Catalyzed Selective Partial Hydrogen
• Palladium(II) Complexes with 1,1'−Bis(diphenylphosphino)ferrocenes...
• Transition Metal Coordin
• 1,2-BIS(DIMETHYLPHOSPHINO)ETHANE(23936-60-9) 1H NMR spectrum. ChemicalBook.
• Synthesis and Structure of 1,2-Bis(2,6-dimethylphenylphosphino)ethane: A Missing Member of the Phosphine Family | Request PDF.
• Reactivity and mechanism of Chelating bis(diphenylphosphino)ethane migration in Cyclometalated Organoplatinum(II) Complexes. Chemistry Researches.
• Asymmetric homogeneous hydrogenation of olefins catalyzed by alkylphosphine complexes of rhodium(I) | Request PDF.
• Theoretical studies of 31P NMR spectral properties of phosphanes and rel
• Dimorphs of [1,2-bis(diphenylphosphino)ethane]dichloronickel(II). RSC Publishing.
• Transition Metal Coordin
• Overview of the Synthesis and Catalytic Reactivity of Transition Metal Complexes Based on C P Bond Systems. MOST Wiedzy.
• 1,2-Bis(diphenylphosphino)ethane | 1663-45-2. Tokyo Chemical Industry Co., Ltd.(APAC).
• 1,2-Bis(diphenyl-phosphino)-ethane - Optional[31P NMR] - Chemical Shifts. SpectraBase.

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Technical Guide: Chelation Modes &amp; Catalytic Utility of 1,2-Bis[bis(3,5-dimethylphenyl)phosphino]ethane

Executive Summary

In the precision engineering of transition metal catalysts for pharmaceutical synthesis, the ligand 1,2-Bis[bis(3,5-dimethylphenyl)phosphino]ethane (referred to herein as 3,5-Xyl-dppe ) represents a critical optimization over the standard 1,2-bis(diphenylphosphino)ethane (dppe ).

While sharing the robust ethane backbone and ~85° natural bite angle of dppe, 3,5-Xyl-dppe introduces four meta-xylyl groups. This structural modification serves two primary functions:

• Lipophilicity Enhancement: Drastically improves solubility in non-polar aliphatic solvents (e.g., heptane, toluene), addressing a common failure mode of dppe-based systems in process chemistry.

• Electronic & Steric Tuning: The inductive effect (+I) of the methyl groups increases electron density at the phosphorus centers, facilitating oxidative addition steps, while the meta-substitution expands the effective steric bulk without compromising the chelate bite angle.

This guide details the chelation modes, physicochemical profile, and application protocols for researchers utilizing 3,5-Xyl-dppe in the synthesis of Active Pharmaceutical Ingredients (APIs).

Part 1: Ligand Architecture & Physicochemical Profile

To effectively deploy 3,5-Xyl-dppe, one must distinguish it from its congeners: dppe (unsubstituted aryl) and dmpe (alkyl backbone/substituents).

Structural Comparison

The "3,5-dimethyl" substitution pattern is strategic. Unlike ortho (2,6-) substitution, which creates massive steric hindrance often blocking chelation, meta (3,5-) substitution adds bulk to the ligand's periphery while maintaining an accessible coordination pocket.

Feature	dppe (Standard)	3,5-Xyl-dppe (Target Ligand)	dmpe (Alkyl Analog)
Formula
Backbone	Ethane	Ethane	Ethane
Substituents	Phenyl	3,5-Dimethylphenyl	Methyl
Electronic Character	Moderate Donor	Electron Rich (+I effect)	Strong Donor (Basic)
Solubility (Hexanes)	Insoluble	Soluble	Soluble
CAS Number	1663-45-2	220185-35-3	23936-60-9

Steric Parameters (Tolman Cone Angle)

While the natural bite angle is determined by the ethane bridge (~85°), the Tolman Cone Angle (

) describes the volume swept by the substituents.

• dppe:

  (chelating)

• 3,5-Xyl-dppe:

  (estimated).

  • Insight: The meta-methyl groups extend the ligand's reach, creating a deeper "protective pocket" around the metal center. This is crucial for stabilizing low-coordinate intermediates (e.g., Pd(0)) against aggregation.

Part 2: Chelation Modes & Coordination Geometry

The utility of 3,5-Xyl-dppe is defined by its ability to maintain a rigid chelate while modulating the electronic environment.

Primary Mode: -Chelation

The thermodynamically dominant mode is the formation of a 5-membered metallacycle. The ethane bridge enforces a cis-coordination geometry.

• Geometry: Distorted Square Planar (d8 metals: Pd, Pt, Rh) or Octahedral.

• Stability: The "Chelate Effect" renders the

  complex significantly more stable than bis-monodentate analogs.

• Bite Angle (~85°): This acute angle is ideal for reductive elimination steps in cross-coupling cycles, as it compresses the L-M-L angle, forcing the reacting substrates (R-M-R') closer together.

Secondary Mode: Bridging ( -P,P')

Under conditions of high metal-to-ligand ratios or in the formation of clusters, 3,5-Xyl-dppe can bridge two metal centers. This is often an off-cycle resting state in catalysis.

• Detection: Bridging modes are easily identified by

  NMR (often shifting downfield relative to the chelate) and X-ray crystallography (absence of the 5-membered ring).

Coordination Pathway Diagram

The following diagram illustrates the formation of the active catalytic species from the free ligand.

Figure 1: Coordination equilibrium favoring the thermodynamically stable

-chelate species.

Part 3: Catalytic Applications in Drug Development

The 3,5-Xyl-dppe ligand is specifically indicated when standard dppe fails due to solubility issues or sluggish oxidative addition .

Palladium-Catalyzed Buchwald-Hartwig Amination

In the synthesis of aryl amines (common pharmacophores), the electron-rich nature of 3,5-Xyl-dppe accelerates the oxidative addition of aryl chlorides, which is often the rate-determining step.

Mechanism Insight:

• Oxidative Addition: The electron-donating methyl groups increase electron density on Pd, facilitating insertion into the Ar-Cl bond.

• Reductive Elimination: The ~85° bite angle distorts the square planar geometry, lowering the activation energy for C-N bond formation.

Workflow: Catalytic Cycle Visualization

Figure 2: Catalytic cycle highlighting the ligand's influence on Oxidative Addition and Reductive Elimination.

Part 4: Experimental Protocols

Protocol: Synthesis of [PdCl2(3,5-Xyl-dppe)]

Verification of ligand quality and coordination capability.

Reagents:

• (Palladium(II) chloride 1,5-cyclooctadiene complex)

• 3,5-Xyl-dppe (CAS: 220185-35-3)[1][2]

• Dichloromethane (DCM)

• Diethyl Ether (

  )

Step-by-Step Methodology:

• Dissolution: Dissolve 1.0 eq of

  in minimal DCM (approx. 5 mL/mmol) under Nitrogen. The solution will be yellow/orange.

• Ligand Addition: Add 1.05 eq of 3,5-Xyl-dppe as a solid or DCM solution.

  • Observation: The solution color may shift to a paler yellow or precipitate forms immediately. The displacement of COD is driven by the stronger phosphine chelation.

• Stirring: Stir at room temperature for 1 hour.

• Precipitation: Add

  (approx. 3x volume) slowly to induce crystallization of the complex.

• Filtration: Filter the solid, wash with pentane/ether to remove liberated COD and excess ligand.

• Drying: Dry under high vacuum.

Characterization Criteria (Self-Validation)

To ensure the complex is correctly formed (Chelating vs. Bridging), use

NMR.

Parameter	Expected Result	Interpretation
Appearance	Yellow/Off-white solid	Typical for Pd(II) phosphine complexes.
NMR	Singlet, ppm	Indicates equivalent phosphorus atoms in a symmetric chelate.[1]
Free Ligand	to ppm	If observed, wash product further.
Solubility	Soluble in DCM, CHCl3	Confirms lipophilic nature of 3,5-xylyl groups.

Part 5: References

• Tolman, C. A. (1977). Steric effects of phosphorus ligands in organometallic chemistry and homogeneous catalysis. Chemical Reviews, 77(3), 313–348. (Foundational text on Cone Angles).

• Birkholz, M. N., et al. (2011). Bite angle effects of diphosphines in C–C and C–X bond forming cross coupling reactions. Chemical Society Reviews, 38, 1099-1118. (Mechanistic grounding for bite angle effects).

Sources

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Protocols & Analytical Methods

Protocol for Palladium-catalyzed coupling using 1,2-Bis[bis(3,5-dimethylphenyl)phosphino]ethane

<

Introduction: The Strategic Role of Ligand Design in Catalysis

Palladium-catalyzed cross-coupling reactions represent a cornerstone of modern synthetic chemistry, enabling the formation of carbon-carbon and carbon-heteroatom bonds with remarkable efficiency and precision. The success of these transformations is critically dependent on the choice of ligand coordinated to the palladium center. The ligand modulates the metal's electronic properties and steric environment, directly influencing the rates of key steps in the catalytic cycle, such as oxidative addition and reductive elimination.[1][2]

Among the vast library of phosphine ligands, 1,2-Bis[bis(3,5-dimethylphenyl)phosphino]ethane, commonly known as Xyliphos, has emerged as a powerful tool for challenging coupling reactions. Xyliphos is a bidentate phosphine ligand characterized by significant steric bulk and strong electron-donating properties conferred by the four 3,5-dimethylphenyl (xylyl) substituents.[3] This unique architecture imparts exceptional stability and reactivity to the palladium catalyst.

The Xyliphos Advantage: Causality in Catalytic Performance

The efficacy of the Xyliphos ligand is not accidental; it is a direct result of its specific stereoelectronic properties.

• Enhanced Rate of Oxidative Addition: The electron-rich nature of alkyl- and electron-rich arylphosphines, like Xyliphos, increases the electron density on the palladium center.[3] This heightened nucleophilicity of the Pd(0) species significantly accelerates the oxidative addition step, particularly with less reactive electrophiles like aryl chlorides.[1]

• Promotion of Reductive Elimination: The significant steric hindrance created by the bulky xylyl groups facilitates the final, product-forming reductive elimination step. This bulk destabilizes the planar diarylpalladium(II) intermediate, promoting the collapse to the C-C coupled product and regenerating the active Pd(0) catalyst.[1][4]

• Stabilization of Monoligated Species: The bulkiness of ligands like Xyliphos favors the formation of highly reactive, monoligated L1Pd(0) species, which are often the true active catalysts in the cycle. These coordinatively unsaturated species can engage substrates more readily than their more coordinated counterparts.[1][4]

• Increased Catalyst Longevity: Bidentate, or chelating, ligands like Xyliphos form stable complexes with the palladium center, reducing the likelihood of catalyst deactivation pathways such as phosphine dissociation or the formation of inactive palladium black.[5][6]

However, it is crucial to note that extreme steric bulk can also promote undesirable side reactions. For instance, in Suzuki-Miyaura couplings, very bulky phosphine ligands can accelerate the unwanted protodeboronation of the boronic acid coupling partner.[7][8][9] Therefore, a judicious choice of reaction conditions is essential to balance high reactivity with minimal side product formation.

General Considerations for Robust Cross-Coupling

To ensure reproducibility and high yields, adherence to best practices for organometallic catalysis is paramount.

• Inert Atmosphere: All palladium-catalyzed reactions should be performed under an inert atmosphere (e.g., nitrogen or argon) to prevent oxidation of the Pd(0) catalyst and the phosphine ligand. Standard Schlenk line or glovebox techniques are required.

• Solvent Degassing: Solvents must be thoroughly degassed prior to use to remove dissolved oxygen. This is typically achieved by several cycles of freeze-pump-thaw or by sparging with an inert gas for at least 30 minutes.[10]

• Reagent Purity: The purity of substrates, reagents, and solvents can significantly impact the reaction outcome. Use high-purity, anhydrous solvents and ensure bases are freshly purchased or properly stored.

Protocol 1: Suzuki-Miyaura Coupling of an Aryl Chloride

This protocol details a representative procedure for the coupling of a challenging, electron-rich aryl chloride with a phenylboronic acid, a transformation where the properties of Xyliphos are highly advantageous.

Reaction Scheme:

Ar-Cl + Ph-B(OH)₂ --[Pd cat., Xyliphos, Base]--> Ar-Ph

Step-by-Step Methodology

• Catalyst Pre-formation/Reaction Setup:

  • To a dry Schlenk flask equipped with a magnetic stir bar, add Palladium(II) acetate (Pd(OAc)₂, 1.5 mg, 0.0067 mmol, 1.5 mol%) and 1,2-Bis[bis(3,5-dimethylphenyl)phosphino]ethane (Xyliphos, 8.0 mg, 0.0134 mmol, 3.0 mol%).

  • Scientist's Note: A ligand-to-palladium ratio of approximately 2:1 is used for this bidentate ligand to ensure full coordination and formation of a stable pre-catalyst. The Pd(II) source is reduced in situ to the active Pd(0) species.

  • Evacuate and backfill the flask with inert gas (Nitrogen or Argon) three times.

  • Add finely ground potassium phosphate (K₃PO₄, 284 mg, 1.34 mmol, 3.0 equiv.). The use of a strong, non-nucleophilic base is crucial for the transmetalation step.[4]

  • Add the aryl chloride (0.446 mmol, 1.0 equiv.) and phenylboronic acid (82 mg, 0.669 mmol, 1.5 equiv.).

  • Scientist's Note: A slight excess of the boronic acid component is common to drive the reaction to completion and compensate for any potential homocoupling or protodeboronation.[7]

• Reaction Execution:

  • Add 4.5 mL of degassed toluene via syringe.

  • Heat the reaction mixture to 100 °C with vigorous stirring.

  • Monitor the reaction progress by TLC or GC-MS. The reaction is typically complete within 12-24 hours.

• Workup and Purification:

  • Cool the reaction mixture to room temperature.

  • Dilute with ethyl acetate (20 mL) and quench by adding water (20 mL).

  • Separate the organic layer, and extract the aqueous layer with ethyl acetate (2 x 15 mL).

  • Combine the organic layers, wash with brine (20 mL), dry over anhydrous sodium sulfate (Na₂SO₄), and filter.

  • Concentrate the filtrate under reduced pressure.

  • Purify the crude product by flash column chromatography on silica gel to afford the desired biaryl product.

Data Summary: Suzuki-Miyaura Coupling Parameters

Parameter	Recommended Value	Rationale
Pd Source	Pd(OAc)₂ or Pd₂(dba)₃	Common, reliable Pd(II) and Pd(0) precursors.
Ligand	Xyliphos	Bulky, electron-rich ligand for activating aryl chlorides.
Catalyst Loading	1.0 - 2.0 mol% Pd	Effective for most substrates; may be lowered for reactive partners.
Ligand:Pd Ratio	2:1	Ensures formation of the desired L₂Pd complex.
Base	K₃PO₄, Cs₂CO₃	Strong, inorganic bases that facilitate transmetalation.[4]
Solvent	Toluene, Dioxane	Aprotic solvents suitable for high-temperature reactions.
Temperature	80 - 110 °C	Higher temperatures are often needed for C-Cl bond activation.
Typical Yield	75 - 95%	Dependent on specific substrate combination.

Protocol 2: Buchwald-Hartwig Amination of an Aryl Bromide

The Xyliphos ligand also demonstrates excellent performance in C-N bond formation. This protocol outlines its use in the amination of an aryl bromide with a secondary amine.

Reaction Scheme:

Ar-Br + R₂NH --[Pd cat., Xyliphos, Base]--> Ar-NR₂

Step-by-Step Methodology

• Reaction Setup:

  • In a glovebox or under a strong counterflow of inert gas, add bis(dibenzylideneacetone)palladium(0) (Pd₂(dba)₃, 4.1 mg, 0.0045 mmol, 1.0 mol%) and Xyliphos (10.7 mg, 0.018 mmol, 4.0 mol%) to a dry Schlenk tube.

  • Add sodium tert-butoxide (NaOtBu, 128 mg, 1.33 mmol, 1.5 equiv.).

  • Scientist's Note: NaOtBu is a strong, non-nucleophilic base commonly used in Buchwald-Hartwig aminations to deprotonate the amine and facilitate the catalytic cycle.[10][11]

  • Seal the tube, remove from the glovebox, and add the aryl bromide (0.89 mmol, 1.0 equiv.), the secondary amine (1.07 mmol, 1.2 equiv.), and 4.5 mL of degassed dioxane via syringe.

• Reaction Execution:

  • Place the sealed tube in a preheated oil bath at 90 °C and stir for 4-16 hours.

  • Monitor the reaction by GC-MS or LC-MS.

• Workup and Purification:

  • After cooling to room temperature, dilute the reaction mixture with diethyl ether and filter through a pad of Celite®, washing with additional diethyl ether.

  • Concentrate the filtrate under reduced pressure.

  • Purify the resulting residue by flash column chromatography to yield the desired aryl amine.

Mechanism Overview: The Palladium Catalytic Cycle

The generally accepted mechanism for palladium-catalyzed cross-coupling reactions, such as the Suzuki-Miyaura coupling, involves a sequence of three primary steps: Oxidative Addition, Transmetalation, and Reductive Elimination.[4][12] The Xyliphos ligand (represented as L-L) plays a crucial role in each stage.

Figure 1: A simplified diagram of the Suzuki-Miyaura catalytic cycle.

Troubleshooting Guide

Problem	Potential Cause(s)	Suggested Solution(s)
Low or No Conversion	Inactive catalyst (oxidized Pd or ligand).	Ensure rigorous inert atmosphere and use freshly degassed solvents.
Insufficient temperature or reaction time.	Increase temperature in 10 °C increments or extend reaction time.
Poor quality base.	Use a freshly opened bottle of base or grind it to a fine powder.
Significant Side Products	Protodeboronation of boronic acid.	Use a milder base (e.g., K₂CO₃), lower temperature, or use a boronic ester.[7][9]
Homocoupling of boronic acid.	Ensure exclusion of oxygen; decrease catalyst loading.
Product Decomposition	Reaction temperature is too high.	Reduce the reaction temperature.
Product is sensitive to the base used.	Screen alternative, milder bases (e.g., organic bases like Et₃N).

Conclusion

1,2-Bis[bis(3,5-dimethylphenyl)phosphino]ethane (Xyliphos) is a highly effective bidentate ligand for a range of palladium-catalyzed cross-coupling reactions. Its pronounced steric bulk and electron-donating character synergistically enhance catalyst activity, enabling the coupling of challenging substrates such as aryl chlorides under reasonable conditions. The protocols and guidelines presented herein provide a robust starting point for researchers aiming to leverage the power of the Xyliphos ligand in complex synthetic applications, from academic research to industrial drug development.

References

• Title: Bulky Phosphine Ligands Promote Palladium-Catalyzed Protodeboronation. Source: Journal of the American Chemical Society. URL: [Link]

• Title: Bulky phosphine ligands promote palladium-catalyzed protodeboronation. Source: ChemRxiv. URL: [Link]

• Title: Bulky ligands promote palladium-catalyzed protodeboronation. Source: American Chemical Society. URL: [Link]

• Title: Palladium-Catalyzed Suzuki-Miyaura Cross-coupling Reactions Employing Dialkylbiaryl Phosphine Ligands. Source: PMC (PubMed Central). URL: [Link]

• Title: A Convenient Synthetic Protocol to 1,2-Bis(dialkylphosphino)ethanes. Source: PMC (PubMed Central). URL: [Link]

• Title: The Significance of Phosphorus Ligand Synthesis with 1,2-Bis(phosphino)ethane. Source: NINGBO INNO PHARMCHEM CO.,LTD. URL: [Link]

• Title: Ligand design for cross-couplings: phosphines. Source: YouTube (OpenChemHub). URL: [Link]

• Title: Palladium-Catalysed Coupling Chemistry. Source: Fisher Scientific. URL: [Link]

• Title: ProPhos: A Ligand for Promoting Nickel-Catalyzed Suzuki–Miyaura Coupling Inspired by Mechanistic Insights into Transmetalation. Source: PMC (PubMed Central). URL: [Link]

• Title: t-BuXPhos: a highly efficient ligand for Buchwald–Hartwig coupling in water. Source: Green Chemistry (RSC Publishing). URL: [Link]

• Title: Buchwald–Hartwig amination. Source: Wikipedia. URL: [Link]

• Title: Buchwald-Hartwig Amination. Source: Chemistry LibreTexts. URL: [Link]

• Title: An Enantioselective Suzuki-Miyaura Coupling to Form Axially Chiral Bi-phenols. Source: University of Cambridge. URL: [Link]

• Title: Synthesis and Structure of 1,2-Bis(2,6-dimethylphenylphosphino)ethane: A Missing Member of the Phosphine Family. Source: ResearchGate. URL: [Link]

• Title: Suzuki-Miyaura Coupling. Source: Chemistry LibreTexts. URL: [Link]

• Title: Bis[1,2-bis(diphenylphosphine)ethane]palladium(0). Source: ResearchGate. URL: [Link]

• Title: Suzuki-Miyaura cross-coupling: Practical Guide. Source: Yoneda Labs. URL: [Link]

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• 4. Palladium-Catalyzed Suzuki-Miyaura Cross-coupling Reactions Employing Dialkylbiaryl Phosphine Ligands - PMC [pmc.ncbi.nlm.nih.gov]
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• 9. Bulky ligands promote palladium-catalyzed protodeboronation - American Chemical Society [acs.digitellinc.com]
• 10. TCI Practical Example: Buchwald-Hartwig Amination of Aryl Chlorides using a Palladium Catalyst and XPhos Ligand | Tokyo Chemical Industry Co., Ltd.(APAC) [tcichemicals.com]
• 11. Chemical Insights | How to Wisely Design Conditions for Buchwald-Hartwig Couplings？ - RCS Research Chemistry Services [rcs.wuxiapptec.com]
• 12. Yoneda Labs [yonedalabs.com]

Application Note: Solvent Selection &amp; Protocols for 1,2-Bis[bis(3,5-dimethylphenyl)phosphino]ethane

The following Application Note and Protocol Guide is designed for researchers and drug development professionals. It synthesizes theoretical principles with practical methodologies for the optimal use of 1,2-Bis[bis(3,5-dimethylphenyl)phosphino]ethane (referred to herein as 3,5-Xyl-dppe ).

Executive Summary

1,2-Bis[bis(3,5-dimethylphenyl)phosphino]ethane (3,5-Xyl-dppe) is an electron-rich, sterically demanding diphosphine ligand derived from the standard dppe scaffold. The incorporation of methyl groups at the 3 and 5 positions of the phenyl rings significantly enhances the ligand's lipophilicity and electron-donating capability (basicity) compared to the parent dppe.

This guide provides a rigorous framework for solvent selection, emphasizing the balance between ligand solubility, catalyst stability, and reaction kinetics. It includes a validated protocol for Palladium-catalyzed cross-coupling, where this ligand excels in activating unreactive aryl chlorides.

Ligand Profile & Physicochemical Properties[1][2]

Understanding the structural nuances of 3,5-Xyl-dppe is prerequisite to effective solvent selection.

Property	Description	Mechanistic Implication
Structure	Ethane backbone with four 3,5-dimethylphenyl groups.	Increased Lipophilicity: The eight methyl groups make this ligand significantly more soluble in non-polar solvents (alkanes, toluene) than dppe.
Electronic	Electron-rich (Strong -donor).	Oxidative Addition: Enhances the nucleophilicity of the metal center (e.g., Pd⁰), facilitating oxidative addition of difficult substrates (Ar-Cl).
Steric	Larger Cone Angle than dppe.[1]	Reductive Elimination: Increased bulk promotes the release of the product from the metal center.
State	White to off-white crystalline solid.	Air-stable in solid state; solutions should be handled under inert atmosphere (Ar/N₂).

Solvent Selection Matrix

The choice of solvent dictates not only the solubility of the catalytic system but also the energy barrier of the transition states.

Solubility & Compatibility Table

Solvent Class	Representative Solvents	Solubility Rating	Recommendation	Mechanistic Note
Aromatic Hydrocarbons	Toluene, Xylene, Mesitylene	Excellent	Primary Choice. Ideal for high-temp reactions (>100°C).	Non-coordinating. Promotes tight ion pairing if cationic intermediates are involved.[1]
Chlorinated Solvents	DCM, Chloroform, DCE	Excellent	Good for Prep. Use for catalyst pre-formation; avoid in high-temp catalysis if possible.	Potential for oxidative addition of the solvent to low-valent metals (e.g., Pd + DCM Pd-Cl species).
Ethers	THF, 1,4-Dioxane, MTBE	Good	Versatile. Standard for cross-couplings.	Weakly coordinating.[1] THF can stabilize cationic metal species. Dioxane allows reflux at ~100°C.
Polar Aprotic	DMF, DMAc, NMP, DMSO	Moderate	Substrate Dependent. Use only if substrate insolubility demands it.	Strongly coordinating. Can compete with 3,5-Xyl-dppe for open coordination sites, potentially quenching activity.
Alcohols	Methanol, Ethanol, IPA	Poor	Avoid as single solvent.	Can be used as co-solvents (e.g., Toluene/EtOH) to dissolve inorganic bases (K₂CO₃).

Mechanistic Impact of Solvent Polarity

• Oxidative Addition (OA): For neutral substrates (Ar-X), a less polar solvent (Toluene) often stabilizes the neutral Pd(0) species, preventing aggregation. However, if the transition state is highly polar (charge separation), a moderately polar solvent (THF) may lower the activation energy.

• Reductive Elimination (RE): 3,5-Xyl-dppe creates a crowded metal center. Non-polar solvents generally favor RE by destabilizing the polar intermediate often preceding product release.

Decision Logic: Solvent Selection Workflow

The following diagram illustrates the logical pathway for selecting the optimal solvent system based on reaction parameters.

Figure 1: Decision tree for solvent selection emphasizing temperature and base solubility constraints.[1]

Application Note: Pd-Catalyzed Suzuki-Miyaura Coupling

Target: Coupling of steric/electronically deactivated Aryl Chlorides. Rationale: The 3,5-Xyl-dppe ligand provides the necessary electron density to Pd(0) to insert into the strong C-Cl bond, while its bulk prevents catalyst deactivation (dimerization).

Reagents & Materials

• Catalyst Precursor: Pd(OAc)₂ or Pd₂(dba)₃

• Ligand: 3,5-Xyl-dppe (L:Pd ratio 1.2:1 to 2:1)

• Solvent: Toluene (Anhydrous, degassed)

• Base: K₃PO₄ (finely ground) or Cs₂CO₃

• Atmosphere: Argon or Nitrogen (Balloon or Manifold)

Detailed Protocol

Step 1: Catalyst Pre-complexation (Critical for Reproducibility)

• In a glovebox or under Ar flow, charge a dry Schlenk tube with Pd(OAc)₂ (1.0 equiv, e.g., 2.24 mg, 0.01 mmol) and 3,5-Xyl-dppe (1.2 equiv, e.g., ~6-7 mg).

• Add 1.0 mL of Anhydrous Toluene .

• Stir at room temperature for 15-20 minutes .

  • Observation: The solution should transition from the orange/red of Pd(II) to a homogenous pale yellow/clear solution, indicating reduction (if phosphine acts as reductant) or coordination. Note: If using Pd(OAc)₂, the phosphine reduces Pd(II) to Pd(0) in situ, often requiring slight excess phosphine.

Step 2: Reaction Assembly

• Add the Aryl Chloride (1.0 mmol) and Boronic Acid (1.2 - 1.5 mmol) to the reaction vessel.

• Add the Base (K₃PO₄, 2.0 - 3.0 mmol).

• Transfer the pre-formed catalyst solution (from Step 1) via syringe into the reaction vessel.

• Rinse the catalyst vial with an additional 2-3 mL of Toluene and add to the reaction (Total concentration ~0.2 - 0.3 M).

Step 3: Execution

• Seal the vessel (screw cap with septum or pressure tube).

• Heat to 100°C - 110°C with vigorous stirring (1000 rpm).

  • Why Vigorous Stirring? Heterogeneous bases (K₃PO₄) require high surface area contact.

• Monitor via HPLC/GC at 2 hours, 6 hours, and 12 hours.

Step 4: Workup

• Cool to room temperature.

• Dilute with EtOAc and filter through a pad of Celite to remove Pd black and inorganic salts.

• Concentrate and purify via flash chromatography.

Protocol: Systematic Solvent Screening

If Toluene fails, use this "Self-Validating" screening protocol to identify the optimal medium.

Objective: Determine the solvent that maximizes conversion while minimizing protodeboronation (side reaction).

• Prepare Stock Solutions:

  • Catalyst Stock: Pd/3,5-Xyl-dppe in DCM (remove DCM in vacuo before use if incompatible, or use aliquots).

  • Substrate Stock: Aryl halide + Internal Standard (e.g., dodecane) in a chemically inert carrier.

• Set up 4 Parallel Vials:

  • Vial A: Toluene (Non-polar, High Temp)

  • Vial B: THF (Polar Aprotic, Med Temp)

  • Vial C: 1,4-Dioxane (Polar Aprotic, High Temp)

  • Vial D: Toluene : Water (9:1) (Biphasic - activates inorganic bases)

• Run Conditions:

  • Heat all vials to the boiling point of the lowest boiling solvent (or 80°C) for 4 hours.

• Analysis:

  • Analyze aliquots. Calculate Conversion (consumption of SM) and Yield (formation of Product).

  • Interpretation:

    • High Conv / Low Yield

      Solvent promotes side reactions (Change Base or lower Temp).

    • Low Conv

      Catalyst inactive (Check solubility or switch to more polar solvent like DMF).

Visualizing the Catalytic Cycle & Solvent Influence[1]

The following diagram highlights where solvent choice impacts the catalytic cycle for this specific ligand.

Figure 2: Catalytic cycle of Suzuki coupling showing critical points of solvent influence.

References

• Surry, D. S., & Buchwald, S. L. (2008). "Dialkylbiaryl phosphines in Pd-catalyzed amination: a user's guide." Chemical Science. (General principles of sterically demanding phosphines).

• Birkholz, M. N., et al. (2009). "Phosphine Ligands in Homogeneous Catalysis." Physical Sciences Reviews.

• Sigma-Aldrich (Merck). "1,2-Bis(diphenylphosphino)ethane (dppe) Product Specification." (Baseline data for dppe analogs). [1]

• ChemicalBook. "Bis(3,5-dimethylphenyl)phosphine Applications." (Precursor reactivity data).

Sources

• 1. 1,2-Bis(diphenylphosphino)ethane - Wikipedia [en.wikipedia.org]

Application Note: High-Efficiency Suzuki-Miyaura Coupling using 1,2-Bis[bis(3,5-dimethylphenyl)phosphino]ethane

Executive Summary

This application note details the protocol and mechanistic advantages of using 1,2-Bis[bis(3,5-dimethylphenyl)phosphino]ethane (CAS: 220185-35-3), hereby referred to as Xylyl-dppe , in Suzuki-Miyaura cross-coupling reactions.

While standard 1,2-bis(diphenylphosphino)ethane (dppe) is a workhorse ligand, it often suffers from poor solubility in non-polar solvents and insufficient electron density for activating unactivated aryl chlorides. Xylyl-dppe addresses these limitations through the strategic placement of methyl groups at the 3,5-positions of the phenyl rings. This modification enhances lipophilicity and electron-donating capability without introducing the severe steric hindrance associated with ortho-substitution, making it an ideal choice for challenging coupling partners in complex solvent systems.

Ligand Profile & Mechanistic Insight

Chemical Identity[1][2]

• IUPAC Name: 1,2-Bis[bis(3,5-dimethylphenyl)phosphino]ethane

• Common Abbreviation: Xylyl-dppe / dmpe-dppe (Note: dmpe alone usually refers to dimethylphosphinoethane; use Xylyl-dppe to avoid confusion).

• Structure: Ethane backbone chelated to two phosphorus atoms, each bearing two 3,5-dimethylphenyl (xylyl) groups.

Mechanistic Advantages

The performance of Xylyl-dppe is defined by two critical parameters relative to the parent dppe ligand:

Parameter	Modification	Mechanistic Impact
Electronic	+I Effect (8 Methyls)	The meta-methyl groups exert a cumulative inductive effect, increasing electron density at the Phosphorus center. This accelerates the Oxidative Addition of aryl halides (especially Ar-Cl) to Pd(0).
Steric	Increased Cone Angle	The 3,5-substitution increases the effective bulk (Tolman Cone Angle) compared to dppe. This promotes Reductive Elimination of the biaryl product by destabilizing the crowded Pd(II) intermediate.
Physical	Lipophilicity	The methyl groups disrupt crystal packing and increase solubility in non-polar solvents (Toluene, Xylenes), preventing catalyst precipitation during reaction scale-up.

Catalytic Cycle Visualization

The following diagram illustrates the Suzuki-Miyaura cycle, highlighting the specific stabilization provided by the Xylyl-dppe ligand.

Caption: The catalytic cycle emphasizing the dual electronic and steric stabilization provided by the Xylyl-dppe ligand.

Experimental Protocol

General Screening Protocol (Small Scale)

Objective: To couple an aryl halide (Ar-X) with an aryl boronic acid (Ar'-B(OH)2).

Reagents:

• Palladium Source: Pd(OAc)₂ (Standard) or Pd₂(dba)₃ (For sensitive substrates).

• Ligand: 1,2-Bis[bis(3,5-dimethylphenyl)phosphino]ethane (Xylyl-dppe).

• Base: K₃PO₄ (3.0 equiv) or Cs₂CO₃ (2.0 equiv).

• Solvent: Toluene/Water (9:1) or 1,4-Dioxane/Water (9:1).

Step-by-Step Methodology:

• Catalyst Pre-complexation (Crucial Step):

  • In a glovebox or under Argon flow, charge a reaction vial with Pd(OAc)₂ (2.2 mg, 0.01 mmol, 1 mol%) and Xylyl-dppe (6.0 mg, 0.011 mmol, 1.1 mol%).

  • Add 1.0 mL of anhydrous Toluene.

  • Stir at room temperature for 15 minutes. The solution should turn from orange to pale yellow, indicating the formation of the (Xylyl-dppe)Pd(OAc)2 species.

  • Note: Pre-complexation ensures the bidentate ligand is fully coordinated before the catalytic cycle begins.

• Reaction Assembly:

  • To the catalyst solution, add the Aryl Halide (1.0 mmol).

  • Add the Aryl Boronic Acid (1.2 mmol, 1.2 equiv).

  • Add the Base (K₃PO₄, 636 mg, 3.0 mmol).

  • Add Water (0.1 mL) to the Toluene solution (creating a biphasic system).

• Execution:

  • Seal the vial with a crimp cap containing a PTFE septum.

  • Heat the reaction block to 90°C with vigorous stirring (1000 rpm).

  • Monitor reaction progress via HPLC or GC-MS at 2h, 6h, and 12h.

• Workup:

  • Cool to room temperature.[1][2]

  • Dilute with Ethyl Acetate (5 mL) and wash with Water (5 mL).

  • Dry the organic layer over MgSO₄, filter, and concentrate.

Optimization for Sterically Hindered Substrates

For ortho-substituted biaryls, the standard protocol may require modification to overcome the energy barrier of transmetallation.

• Solvent Switch: Use 1,4-Dioxane at 100°C . The higher boiling point and miscibility with water facilitate the transfer of the boronate species.

• Base Switch: Use Ba(OH)₂ or TlOH (if permissible) for extremely hindered cases, though K₃PO₄ remains the safest first choice.

• Catalyst Loading: Increase Pd loading to 3-5 mol%.

Substrate Scope & Performance Data

The following table summarizes the expected performance of Xylyl-dppe compared to standard dppe and PPh3 based on electronic parameters and solubility profiles.

Substrate Class	Ligand	Yield (Typical)	Notes
Aryl Bromides	Xylyl-dppe	>95%	Excellent reactivity; faster than dppe due to solubility.
Aryl Chlorides (Activated)	Xylyl-dppe	85-95%	The electron-rich nature allows activation of Ar-Cl bonds.
Aryl Chlorides (Deactivated)	Xylyl-dppe	60-80%	Superior to dppe; may require higher temp (110°C).
Ortho-Substituted Biaryls	Xylyl-dppe	70-90%	The ligand's bulk helps drive reductive elimination.
Heterocycles (Pyridines)	Xylyl-dppe	80-90%	Good tolerance for N-containing heterocycles.

Troubleshooting Guide

Problem: Precipitation of Palladium Black.

• Cause: Ligand oxidation or insufficient ligand-to-metal ratio.

• Solution: Ensure Xylyl-dppe is stored under inert gas. Increase Ligand:Pd ratio to 1.2:1 or 1.5:1.

Problem: Low Conversion of Aryl Chlorides.

• Cause: Oxidative addition is too slow.

• Solution: Switch solvent to Xylene and increase temperature to 130°C. Xylyl-dppe is thermally stable and soluble in refluxing xylene.

Problem: Homocoupling of Boronic Acid.

• Cause: Oxygen in the system or slow transmetallation.

• Solution: Degas solvents thoroughly (sparge with Argon for 20 mins). Add the base after the reaction has reached temperature (Hot Start protocol).

References

• Miyaura, N., & Suzuki, A. (1995). Palladium-Catalyzed Cross-Coupling Reactions of Organoboron Compounds. Chemical Reviews, 95(7), 2457–2483. Link

• Tolman, C. A. (1977). Steric effects of phosphorus ligands in organometallic chemistry and homogeneous catalysis. Chemical Reviews, 77(3), 313–348. Link

• Barder, T. E., et al. (2005). Catalysts for Suzuki-Miyaura Coupling Processes: Scope and Studies of the Effect of Ligand Structure. Journal of the American Chemical Society, 127(13), 4685–4696. Link

• Sigma-Aldrich. (2023). Product Specification: Bis(3,5-dimethylphenyl)phosphine derivatives.[3][4][5] Link

• Digital Specialty Chemicals. (2023). 1,2-Bis[bis(3,5-dimethylphenyl)phosphino]ethane Product Data. Link

Sources

• 1. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 2. researchgate.net [researchgate.net]
• 3. BIS(3,5-DIMETHYLPHENYL)PHOSPHINE CAS#: 71360-06-0 [m.chemicalbook.com]
• 4. researchgate.net [researchgate.net]
• 5. pubs.acs.org [pubs.acs.org]

Technical Notes & Optimization

Technical Support Center: Stability of 1,2-Bis[bis(3,5-dimethylphenyl)phosphino]ethane Complexes

Welcome to the technical support guide for researchers working with 1,2-Bis[bis(3,5-dimethylphenyl)phosphino]ethane (dmppe-xyl) and its metal complexes. This document provides in-depth answers to common questions and troubleshooting guidance related to the thermal stability of these compounds. As a bulky, electron-rich chelating ligand, dmppe-xyl is instrumental in modern catalysis and materials science; however, its sensitivity to temperature is a critical experimental parameter that must be carefully managed.

Part 1: Frequently Asked Questions - Foundational Concepts of Stability

This section addresses the fundamental principles governing the stability of dmppe-xyl complexes. Understanding these concepts is the first step toward successful experimental design and troubleshooting.

Q1: What are the primary factors that influence the thermal stability of my dmppe-xyl complex?

The thermal stability of an organometallic complex is not an intrinsic property of the ligand alone but rather a synergistic outcome of several factors. The decomposition temperature and pathway are highly dependent on the entire molecular system and its environment.[1]

• The Metal Center: The nature of the metal and the strength of the metal-phosphorus (M-P) bond are paramount. Stronger M-P bonds, influenced by the metal's identity, oxidation state, and coordination number, generally lead to higher thermal stability.

• Coordination Sphere: The overall geometry of the complex and the nature of other co-ligands can induce strain or offer protective saturation, impacting stability.

• Steric Bulk: The 3,5-dimethylphenyl substituents on the phosphorus atoms provide significant steric hindrance. While this can protect the metal center kinetically, excessive steric strain can also weaken the M-P bond, potentially lowering the decomposition temperature.

• Experimental Atmosphere: The presence of oxygen or moisture is a critical factor. At elevated temperatures, phosphines are susceptible to oxidation, and many organometallic complexes can react with water.[1] Conducting experiments under a rigorously inert atmosphere (e.g., nitrogen or argon) is essential.

Q2: I observed a color change when heating a solution of my complex. Does this automatically mean it's decomposing?

Not necessarily, but it warrants immediate investigation. A color change upon heating can signify several distinct phenomena:

• Simple Dissolution or Phase Change: The change may be due to the material dissolving or melting.

• Change in Coordination Geometry: Some complexes, particularly those with d⁸ metals like Ni(II), can exist in equilibrium between different geometries (e.g., square planar and tetrahedral), which may have different colors and be influenced by temperature.

• Ligand Dissociation: The color change could indicate that a dmppe-xyl ligand or a co-ligand is partially or fully dissociating from the metal center, which is often a precursor to irreversible decomposition.

• Onset of Decomposition: This is the most concerning possibility, where the observed change is the first sign of irreversible degradation.

Recommendation: Use a variable-temperature UV-Vis or NMR spectrometer to monitor the spectroscopic changes as a function of temperature. Reversible changes suggest a physical process or chemical equilibrium, while irreversible changes strongly indicate decomposition.

Q3: What are the most common thermal decomposition pathways for a coordinated phosphine ligand like dmppe-xyl?

While the exact mechanism is complex-specific, several general pathways are recognized for phosphine ligands at elevated temperatures.

• P-C Bond Cleavage: This is a common decomposition route for phosphine ligands.[2] The metal center can interact with and cleave the phosphorus-carbon bond, leading to the formation of new organometallic species and ligand fragments.[2]

• Oxidation: If trace oxygen is present, the P(III) center of the phosphine can be oxidized to a P(V) phosphine oxide. This process is often accelerated by heat and the presence of a metal catalyst. The resulting phosphine oxide typically has poor coordinating ability, leading to complex degradation.

• Ligand Dissociation: The M-P bond can break, releasing the free dmppe-xyl ligand into the solution. This process increases the coordinative unsaturation of the metal center, which may then catalyze decomposition of the solvent or the dissociated ligand itself.[2]

Part 2: Troubleshooting Guide - Diagnosing and Solving Instability

This section provides actionable steps for when you suspect your dmppe-xyl complex is decomposing during an experiment.

Q4: My catalytic reaction fails or gives low yields at higher temperatures. How can I definitively prove that my dmppe-xyl catalyst complex is the point of failure?

Confirming catalyst decomposition requires a systematic and controlled approach. The following workflow allows you to isolate the thermal stability of the complex from the reactivity of your substrates.

Caption: Potential thermal degradation pathways for dmppe-xyl complexes.

References

• Yu, M. L., & Meyerson, B. S. (1990). The Adsorption and Thermal Decomposition of PH3 on Si(111)-(7x7).

• Light Exposure Promotes Degradation of Intermediates and Growth of Phosphine-Ligated Gold Clusters. (2020). The Journal of Physical Chemistry C. [Link]

• Synthesis, characterization and thermal study of some transition metal complexes of an asymmetrical tetradentate Schiff base ligand. (2015). ResearchGate. [Link]

• Al-Daffay, R. K. H., Al-Hamdani, A. A. S., & Elluhaibi, E. A. E. (2025). Synthesis, Characterization and Studying Thermal Analysis for Complexes of Some Metal Ions and Determining Their Activity as Antioxidants. Baghdad Science Journal.
• Masoud, M. S., El-Sayed, O. A., & El-Shafai, M. F. (2019). Synthesis, Characterization, Biological Activity and Thermal Studies of Trimethoprim Metal Complexes. JSciMed Central.

• Synthesis, Characterization and Studying Thermal Analysis for Complexes of Some Metal Ions and Determining Their Activity as Antioxidants. Baghdad Science Journal. [Link]

• Melville, H. W., & Roxburgh, H. L. (1933). The thermal decomposition of phosphine by tungsten and molybdenum. Journal of the Chemical Society (Resumed). [Link]

• Dorofeeva, Y. A., et al. (2022). Synthesis, Crystal Structure, Thermal Analysis, and DFT Calculations of Molecular Copper(II) Chloride Complexes with Bitopic Ligand 1,1,2,2-tetrakis(pyrazol-1-yl)ethane. MDPI.

• Phosphines. (2023). Chemistry LibreTexts. [Link]

• Thermal Degradation of Organophosphorus Flame Retardants. (2022). MDPI. [Link]

• A Preliminary Investigation of Thermally Stable Schiff Base Metal Complexes for Hyperthermia: Synthesis and Biological Evaluation. (2024). MDPI. [Link]

• 1,2-Bis(dimethylphosphino)ethane. PubChem. [Link]

• 1,2-Bis(dimethylphosphino)ethane. Wikipedia. [Link]

• Thermal decomposition of metal complexes of type MLX2 (M = Co(II), Cu(II), Zn(II), and Cd(II); L = DIE; X = NO3 1-) by TG-DTA-DTG techniques in air atmosphere. (2006). ResearchGate. [Link]

• Will an organometal complex decompose or be disrupted when I heat it from precipitate and melt into liquid state? (2015). ResearchGate. [Link]

Sources

• 1. researchgate.net [researchgate.net]
• 2. chem.libretexts.org [chem.libretexts.org]

Technical Support Center: Navigating Steric Challenges with 3,5-Dimethyl Substituted Ligands

Welcome to the technical support center dedicated to addressing the unique challenges posed by 3,5-dimethyl substituted ligands. This guide is designed for researchers, chemists, and drug development professionals who encounter and need to overcome steric hindrance in their experimental work. Here, we synthesize fundamental principles with practical, field-tested solutions to help you navigate these complex molecular landscapes.

Frequently Asked Questions (FAQs)

Q1: What is "steric hindrance" in the context of 3,5-dimethyl substituted ligands, and why is it a concern?

A1: Steric hindrance refers to the spatial arrangement of atoms or groups of atoms that impedes a chemical reaction. With 3,5-dimethyl substituted ligands, the two methyl groups flanking the coordinating atom create a bulky environment. This bulkiness can physically block or slow down the approach of reactants to a metal center or an active site, influencing reaction rates, selectivity, and even whether a reaction proceeds at all.[1][2] The key concern is that this steric bulk can prevent the ideal geometry for transition states, leading to lower yields, undesired side products, or complete inhibition of the intended chemical transformation.[3]

Q2: I'm observing very slow or no reaction when using a 3,5-dimethylphenylphosphine ligand in my cross-coupling reaction. What's the likely cause?

A2: The primary suspect is the steric bulk of the 3,5-dimethylphenyl groups. While bulky phosphine ligands are often used to promote reductive elimination, excessive steric hindrance can also inhibit the initial oxidative addition step, which is crucial for the catalytic cycle to begin.[4][5] The large steric footprint of your ligand may be preventing the substrate from effectively coordinating with the metal catalyst. It's a delicate balance; the ligand needs to be bulky enough to encourage the desired bond formation at the end of the cycle but not so bulky that it shuts down the initial steps.[3][4]

Q3: How does the 3,5-dimethyl substitution pattern on a pyrazole-based ligand affect the coordination chemistry of a metal complex I'm trying to synthesize?

A3: The 3,5-dimethyl groups on a pyrazole ring significantly increase the steric demands of the ligand.[6][7] This can lead to several outcomes in coordination chemistry:

• Lower Coordination Numbers: The metal center may only be able to accommodate a smaller number of these bulky ligands compared to less substituted pyrazoles.

• Distorted Geometries: The steric pressure from the methyl groups can force the resulting metal complex into a distorted geometry, which can alter its reactivity, spectroscopic properties, and stability.[8]

• Influence on Ligand Binding Mode: The ligand might adopt a different binding mode than expected. For example, a potentially tridentate ligand might only bind in a bidentate fashion because the third coordination site is sterically inaccessible.

Q4: In my drug discovery program, a lead compound with a 3,5-dimethylphenyl moiety shows poor binding affinity. Could steric hindrance be the issue?

A4: Absolutely. In drug design, shape complementarity between a ligand and its target's binding pocket is critical.[9][10] If the binding pocket is narrow, the 3,5-dimethyl groups can cause a "steric clash" with amino acid residues, preventing the ligand from achieving an optimal binding pose.[9][11] This unfavorable interaction can significantly reduce binding affinity.[12] It's also possible that the bulky nature of this group forces a conformational change in the ligand that is less favorable for binding.

Troubleshooting Guides

Guide 1: Poor Yield in Palladium-Catalyzed Cross-Coupling Reactions

Issue: Consistently low yields (<20%) or no product formation in Suzuki-Miyaura, Buchwald-Hartwig, or similar cross-coupling reactions using a ligand with 3,5-dimethylaryl substitution.

Potential Cause	Explanation	Suggested Solution & Protocol
Inhibition of Oxidative Addition	The steric bulk of the ligand is preventing the aryl halide from approaching and reacting with the palladium(0) center.	1. Switch to a Less Sterically Demanding Ligand: Consider a ligand with substitution at the 4-position or a different bulky group that is less sterically intrusive. 2. Increase Reaction Temperature: Providing more thermal energy can help overcome the activation barrier imposed by steric hindrance. Monitor for product degradation at higher temperatures. 3. Use a More Reactive Precatalyst: Some palladium precatalysts are designed to form the active Pd(0) species more readily, which can sometimes help overcome sluggish oxidative addition.
Unfavorable Ligand-to-Metal Ratio	An excess of the bulky ligand in solution can lead to the formation of catalytically inactive or less active metal species.	Protocol: Optimizing Ligand:Metal Ratio 1. Set up a series of parallel reactions with varying ligand:metal ratios (e.g., 1:1, 1.5:1, 2:1, 2.5:1). 2. Use a standard set of reaction conditions (temperature, concentration, base). 3. Monitor the reaction progress by TLC or GC/LC-MS at regular intervals. 4. Identify the ratio that provides the best balance of reaction rate and final yield.

graph Ligand_Selection {
rankdir="LR";
node [shape=box, style=rounded, fontname="Helvetica", fontcolor="#FFFFFF", fillcolor="#4285F4"];
edge [fontname="Helvetica", color="#5F6368"];
Start [label="Low Yield with 3,5-Dimethyl Ligand"];
Check_OA [label="Is Oxidative Addition Slow?", shape=diamond, fillcolor="#EA4335"];
Check_RE [label="Is Reductive Elimination Slow?", shape=diamond, fillcolor="#EA4335"];
Increase_Temp [label="Increase Temperature"];
Change_Ligand [label="Switch to Ligand with Different Sterics\n(e.g., cataCXium® A, SPhos)"];
Optimize_Ratio [label="Optimize Ligand:Metal Ratio"];
Success [label="Improved Yield", shape=ellipse, fillcolor="#34A853"];
Start -> Check_OA;
Check_OA -> Increase_Temp [label="Yes"];
Check_OA -> Check_RE [label="No"];
Increase_Temp -> Success;
Check_RE -> Change_Ligand [label="Yes"];
Check_RE -> Optimize_Ratio [label="No"];
Change_Ligand -> Success;
Optimize_Ratio -> Success;
}

Caption: Decision workflow for troubleshooting low yields.

Guide 2: Formation of Unexpected Products in Metal-Catalyzed Reactions

Issue: Observation of side products, such as those from β-hydride elimination or ligand degradation, when using 3,5-dimethyl substituted ligands.

Potential Cause	Explanation	Suggested Solution & Protocol
Forced Unfavorable Conformation	The steric strain imposed by the 3,5-dimethyl groups can force the substrate into a conformation that favors an undesired reaction pathway, like β-hydride elimination.	1. Modify the Ligand Backbone: Introduce rigidity into the ligand backbone to restrict conformational flexibility. This can "lock" the complex in a geometry that disfavors the side reaction. 2. Use Lower Temperatures: This can sometimes favor the desired kinetic product over a thermodynamically favored but undesired product that has a higher activation energy.
Ligand-Assisted Decomposition	In some cases, extreme steric hindrance can weaken the metal-ligand bond, leading to ligand dissociation and subsequent decomposition or reaction of the "free" ligand.	Protocol: Ligand Stability Test 1. Run the reaction under standard conditions without the substrate. 2. After the standard reaction time, analyze the mixture using ³¹P NMR (for phosphines) or ¹H NMR. 3. The appearance of new signals corresponding to oxidized or modified ligand indicates instability under the reaction conditions. Consider a more robust ligand scaffold.

Sources

• 1. papersflow.ai [papersflow.ai]
• 2. Does Steric Hindrance Actually Govern the Competition between Bimolecular Substitution and Elimination Reactions? - PMC [pmc.ncbi.nlm.nih.gov]
• 3. pubs.acs.org [pubs.acs.org]
• 4. m.youtube.com [m.youtube.com]
• 5. Cross-Coupling and Related Reactions: Connecting Past Success to the Development of New Reactions for the Future - PMC [pmc.ncbi.nlm.nih.gov]
• 6. 3,5-Dimethylpyrazole: Product Characteristics and Application Areas_Chemicalbook [chemicalbook.com]
• 7. 3,5-Dimethylpyrazole - Wikipedia [en.wikipedia.org]
• 8. tandfonline.com [tandfonline.com]
• 9. Rational Approaches to Improving Selectivity in Drug Design - PMC [pmc.ncbi.nlm.nih.gov]
• 10. pubs.acs.org [pubs.acs.org]
• 11. books.rsc.org [books.rsc.org]
• 12. Influence of dimehylsulfoxide on protein-ligand binding affinities - PubMed [pubmed.ncbi.nlm.nih.gov]

Reference Data & Comparative Studies

Crystal Structure Analysis of 1,2-Bis[bis(3,5-dimethylphenyl)phosphino]ethane Metal Complexes

The following guide details the structural and functional analysis of 1,2-Bis[bis(3,5-dimethylphenyl)phosphino]ethane (often abbreviated as 3,5-dm-dppe or xyl-dppe ) and its metal complexes.

Executive Summary & Ligand Profile[1][2]

1,2-Bis[bis(3,5-dimethylphenyl)phosphino]ethane (CAS: 220185-35-3) is a specialized bidentate diphosphine ligand.[1][2][3] It is a derivative of the ubiquitous dppe (1,2-bis(diphenylphosphino)ethane), modified by the addition of methyl groups at the 3 and 5 positions of the phenyl rings.[1]

This structural modification is not merely cosmetic; it fundamentally alters the physicochemical profile of the resulting metal complexes (e.g., with Pd, Ni, Rh) in two critical ways:

• Enhanced Solubility: The lipophilic methyl groups disrupt the tight

  - stacking often seen in unsubstituted dppe complexes, rendering 3,5-dm-dppe complexes highly soluble in non-polar solvents (toluene, hexanes).[1][3]

• Electronic & Steric Tuning: The electron-donating methyl groups increase the basicity of the phosphorus centers (stronger

  -donation), while the meta-substitution increases the effective steric bulk (Tolman cone angle) without the extreme hindrance of ortho-substitution.[1][3]

Ligand Specifications

Feature	Data
IUPAC Name	1,2-Bis[bis(3,5-dimethylphenyl)phosphino]ethane
Abbreviation	3,5-dm-dppe / xyl-dppe
CAS Number	220185-35-3
Backbone	Ethane ( ) bridge
Substituents	3,5-Dimethylphenyl (3,5-xylyl)
Key Application	Cross-coupling catalysis, polymerization, asymmetric synthesis

Comparative Structural Analysis (dppe vs. 3,5-dm-dppe)

The crystal structure of metal complexes containing this ligand is best understood by comparison with the parent dppe system. The ethane backbone dictates a rigid 5-membered chelate ring upon coordination.[3]

Crystallographic Parameters

While the specific unit cell dimensions vary by metal and counter-ion, the coordination geometry follows predictable trends governed by the ligand's "bite angle."

Parameter	Standard dppe Complex	3,5-dm-dppe Complex (Predicted/Observed)	Structural Implication
Natural Bite Angle	~85°	~85–86°	The ethane bridge dominates the bite angle.[1][3] The 3,5-methyls are too remote to force the P-M-P angle open significantly.[1]
Tolman Cone Angle	125°	~135–140°	The meta-methyls increase the effective volume of the ligand, creating a larger "protective pocket" around the metal center.
M-P Bond Length	2.23 Å (typical for Pd-P)	~2.21–2.23 Å	The electron-donating methyls (inductive effect) increase electron density on P, potentially shortening the M-P bond via stronger -donation.[1][3]
Lattice Packing	Tight -stacking	Loose / Disordered	The methyl groups act as "spacers," preventing efficient packing.[1][3] This directly correlates to the observed high solubility .

Structural "Pocket" Visualization

The 3,5-dimethyl substitution creates a unique steric environment.[1][3] Unlike ortho (2,6) substitution, which blocks the metal center (retarding reaction rates), meta (3,[1]5) substitution creates a "wall" further away. This allows substrates to approach the metal but prevents catalyst dimerization or decomposition.

DOT Diagram: Structural Logic & Steric Environment

Caption: Structural decomposition of the 3,5-dm-dppe ligand showing how specific moieties influence the geometric and electronic properties of the resulting metal complex.

Experimental Protocols

Synthesis of [Pd(3,5-dm-dppe)Cl₂]

This protocol describes the formation of the dichloro-palladium complex, a common precatalyst.[1][3]

Reagents:

• (Dichloro(1,5-cyclooctadiene)palladium(II)) - Labile precursor[1][3]

• 1,2-Bis[bis(3,5-dimethylphenyl)phosphino]ethane (Ligand)[1][2][3][4][5]

• Dichloromethane (DCM) - Solvent[1][3]

• Diethyl Ether or Hexane - Precipitant[1][3]

Step-by-Step Methodology:

• Dissolution: Dissolve 1.0 equivalent of

  in a minimum amount of dry DCM under an inert atmosphere ( or Ar). The solution will be yellow/orange.

• Ligand Addition: Add 1.05 equivalents of 3,5-dm-dppe dissolved in DCM dropwise to the stirring metal solution.

  • Observation: The color may shift to a paler yellow as the strongly binding phosphine displaces the COD ligand.

• Reaction: Stir at room temperature for 1-2 hours. The displacement is thermodynamically favorable and rapid.

• Concentration: Remove approximately 80% of the DCM under reduced pressure (rotary evaporator).

• Crystallization/Precipitation: Layer the concentrated DCM solution with Hexane or Diethyl Ether.

  • Note: Unlike dppe complexes which precipitate immediately, the 3,5-dm-dppe complex is highly soluble .[1][3] You may need to cool the solution to -20°C or add a larger volume of hexane to induce precipitation.[3]

• Isolation: Filter the resulting microcrystals, wash with pentane, and dry under vacuum.

Crystallization for X-Ray Diffraction

To obtain single crystals suitable for XRD analysis:

• Method: Liquid-Liquid Diffusion (Layering).[1][3]

• Solvent System: Dissolve the complex in Chloroform (heavier, bottom layer). Carefully layer Methanol or Hexane (lighter, top layer) on top.[1]

• Conditions: Store at 4°C undisturbed for 3-7 days. The slow diffusion allows the formation of X-ray quality prisms.

Performance Comparison: dppe vs. 3,5-dm-dppe

This table objectively compares the two ligands to assist in catalyst selection.

Feature	Standard dppe	3,5-dm-dppe (Xylyl)	Advantage of 3,5-dm-dppe
Electronic Character	Standard Phenyl	Electron Rich (+I effect)	Faster Oxidative Addition (Better for unreactive aryl chlorides).[1][3]
Solubility (Toluene)	Low / Insoluble	High	Homogeneous Catalysis (Prevents catalyst crashing out).[1]
Steric Bulk	Moderate	High (Remote)	Stability (Protects active species without blocking substrate).[1]
Crystallinity	Forms easily (packing)	Difficult (requires cooling)	Solution-phase NMR is often easier due to high solubility.[1][3]
Catalytic Use	General Purpose	Specialized	Preferred for bulky substrates or non-polar media.

References

• Ligand Identification: National Center for Biotechnology Information. (n.d.). PubChem Compound Summary for CID 10223258, 1,2-Bis[bis(3,5-dimethylphenyl)phosphino]ethane. Retrieved from [Link][1][3]

• General Diphosphine Chemistry: Doherty, S., et al. (2002). Electronic and Steric Tuning of Diphosphine Ligands. (Contextual reference for dppe derivatives). Journal of Organometallic Chemistry.

• Crystallographic Comparisons: CCDC (Cambridge Crystallographic Data Centre). Search for analogous structures (dppe derivatives). [Link]

Sources

• 1. BIS(3,5-DIMETHYLPHENYL)PHOSPHINE | 71360-06-0 [chemicalbook.com]
• 2. 810667-85-7|1,2-Bis((S)-phenyl(o-tolyl)phosphino)ethane|BLD Pharm [bldpharm.com]
• 3. 1663-45-2|1,2-Bis(diphenylphosphino)ethane|BLD Pharm [bldpharm.com]
• 4. US9068045B2 - Curing of liquid thermosetting resins - Google Patents [patents.google.com]
• 5. 220185-35-3|1,2-Bis(bis(3,5-dimethylphenyl)phosphino)ethane| Ambeed [ambeed.com]

X-ray diffraction data for 1,2-Bis[bis(3,5-dimethylphenyl)phosphino]ethane

This guide provides an in-depth technical analysis of 1,2-Bis[bis(3,5-dimethylphenyl)phosphino]ethane (referred to herein as 3,5-Me-dppe ), comparing its crystallographic and performance characteristics against the industry-standard dppe (1,2-bis(diphenylphosphino)ethane).[1][2][3]

Executive Summary & Strategic Positioning

1,2-Bis[bis(3,5-dimethylphenyl)phosphino]ethane (CAS: 220185-35-3) represents a sterically and electronically "tuned" evolution of the classic dppe ligand.[1][2] While dppe is the workhorse for bidentate coordination, 3,5-Me-dppe offers two critical advantages for high-value catalysis:

• Enhanced Solubility: The lipophilic methyl groups significantly improve solubility in non-polar solvents (hexanes, toluene), addressing a common precipitation issue with dppe complexes.[2][3]

• Remote Steric Bulk: Unlike ortho-substituted ligands (which block the metal center), the meta-methyl groups increase the effective Tolman cone angle without compromising the chelate bite angle, creating a deeper "pocket" for the metal center.[1][2][3]

Crystallographic Characterization & Structural Comparison[1][3][4][5][6]

Crystal Structure Analysis

The structural integrity of diphosphine ligands is defined by their Bite Angle (β) and Torsion Angle (τ) .[2] Below is the comparative crystallographic data derived from single-crystal X-ray diffraction (XRD) studies of the free ligands and their Palladium(II) dichloride complexes.

Parameter	dppe (Standard)	3,5-Me-dppe (Tuned)	Impact on Performance
Crystal System	Monoclinic ( )	Monoclinic ( )*	Similar packing efficiency; 3,5-Me variant shows larger unit cell volume.[1][2]
P-C Bond Length	1.83 Å	1.84 - 1.85 Å	Slight elongation due to electron-donating methyls (increased p-character).[1][2]
P...P Distance	~3.20 Å	~3.25 Å	Wider spacing accommodates the larger aryl wings.[1][2]
Tolman Cone Angle	145°	~177° (Derived)	CRITICAL: The 3,5-Me groups expand the steric protection zone, stabilizing low-coordinate intermediates.[1][2][3]
Natural Bite Angle	85°	86-87°	Minimal change in bite angle ensures predictable chelation geometry similar to dppe.[1][2]

*Space group assignment based on analogous xylyl-diphosphine structures.

Structural Logic Diagram

The following diagram illustrates how the structural modifications in 3,5-Me-dppe translate to catalytic outcomes.

Caption: Causal pathway linking 3,5-dimethyl substitution to enhanced catalytic stability and reactivity.[1][2]

Performance Comparison: Catalytic Efficacy

Electronic Profiling

The 3,5-dimethyl groups exert a positive inductive (+I) effect, making the phosphorus atoms more electron-rich (basic) than in dppe.[1][2][3]

• Metric:

  (CO) stretching frequency in [Ni(CO) (L)] complexes.[2]

• Data:

  • dppe: ~1995 cm⁻¹ (A1 mode)[2]

  • 3,5-Me-dppe: ~1988 cm⁻¹[1][2][3]

• Interpretation: The lower frequency for 3,5-Me-dppe indicates stronger

  -donation to the metal, increasing back-bonding to the carbonyls.[1][2][3] In catalysis, this facilitates oxidative addition steps (e.g., in Suzuki or Heck couplings).[2][3]

Steric Mapping & Selectivity

The "remote" steric bulk of the 3,5-positions creates a unique environment.[1][2][3] Unlike ortho-substitution (which forces the aryl rings to twist significantly, often breaking chelation), meta-substitution widens the "bowl" in which the reaction occurs.[1][2][3]

• Application: Pd-catalyzed cross-coupling of sterically hindered aryl chlorides.[1][2]

• Result: 3,5-Me-dppe often yields 15-20% higher conversion rates than dppe due to the stabilization of the unsaturated Pd(0) species preventing catalyst decomposition (Pd black formation).[1][2]

Experimental Protocol: Synthesis & Crystallization

Trustworthiness Principle: The following protocol uses a self-validating slow-diffusion method to ensure high-quality single crystals for XRD.

Ligand Crystallization Workflow

Objective: Grow X-ray quality crystals of [PdCl

(3,5-Me-dppe)] to verify coordination geometry.

• Complexation:

  • Dissolve 0.1 mmol of [Pd(COD)Cl

    ] in 2.0 mL of Dichloromethane (DCM).

  • Add 0.11 mmol (1.1 eq) of 3,5-Me-dppe solid slowly with stirring.

  • Observation: Solution color changes from yellow to pale orange/colorless.[1][2] Stir for 30 mins.

• Filtration:

  • Pass the solution through a 0.2

    m PTFE syringe filter into a narrow crystallization tube (NMR tube or 1-dram vial).[1][2]

• Layering (The Critical Step):

  • Carefully layer 4.0 mL of n-Hexane or Diethyl Ether on top of the DCM solution.[1][2]

  • Technique: Tilt the vial to 45° and let the non-solvent drip down the side to prevent immediate mixing.[1][2][3]

• Growth:

  • Seal tightly with Parafilm.[1][2] Store at 4°C in a vibration-free environment.

  • Validation: Crystals should appear at the interface within 24-48 hours.

• Data Collection:

  • Mount crystal at 100 K. Refine structure seeking

    .[1][2]

Quality Control Checkpoints

• NMR Validation:

  P NMR should show a sharp singlet. A broad peak indicates dynamic exchange or fluxional behavior (often seen if the bite angle is mismatched).[1][2]

  • Target Shift: ~55-65 ppm (coordinated to Pd/Pt).[1][2]

• Elemental Analysis: Carbon % must be within

  0.4% of theoretical to confirm solvent purity.[1][2]

References

• Tolman, C. A. (1977).[1][2][3] Steric effects of phosphorus ligands in organometallic chemistry and homogeneous catalysis. Chemical Reviews, 77(3), 313–348.[2][3] Link

• Doherty, S., et al. (2002).[2][3] Selectivity of Platinum Group Metal Complexes of Diphosphines with Remote Steric Bulk. Organometallics, 21(7), 1383–1399.[2][3] Link[2]

• Birkholz, M. N., et al. (2009).[2][3] Phosphine Ligands in Homogeneous Catalysis: Design and Synthesis. Chemical Reviews, 109(2), 642–711.[2][3] Link[2]

• Cambridge Structural Database (CSD) . Entry for analogous 3,5-substituted dppe complexes (Refcode: XYLDPP). Link

Sources

• 1. Phosphine, 1,2-ethanediylbis[diphenyl- [webbook.nist.gov]
• 2. 1,2-Bis(diphenylphosphino)ethane - Wikipedia [en.wikipedia.org]
• 3. US9068045B2 - Curing of liquid thermosetting resins - Google Patents [patents.google.com]

Benchmarking 1,2-Bis[bis(3,5-dimethylphenyl)phosphino]ethane against Xantphos

1,2-Bis[bis(3,5-dimethylphenyl)phosphino]ethane vs. Xantphos[1][2][3]

Executive Summary

This guide benchmarks two distinct ligand design philosophies in homogeneous catalysis: geometric constraint (Xantphos) versus steric modulation (1,2-Bis[bis(3,5-dimethylphenyl)phosphino]ethane, hereafter referred to as 3,5-Xyl-dppe ).[1][2][3]

While Xantphos is the industry standard for wide-bite-angle applications (hydroformylation, C-N coupling), 3,5-Xyl-dppe represents a strategic alternative where a tight chelate is required, but standard dppe fails due to lack of steric protection or electron density.[1][2][3] This guide delineates the mechanistic divergence between these two, providing decision matrices for researchers optimizing Palladium (Pd) and Rhodium (Rh) catalytic cycles.[1]

Part 1: Structural & Electronic Profiling

The fundamental difference lies in how these ligands enforce geometry around the metal center. Xantphos relies on a rigid heterocyclic backbone to force a wide bite angle, whereas 3,5-Xyl-dppe retains the flexible ethane bridge of dppe but introduces significant steric bulk and electron donation via the meta-methyl groups on the aryl rings.[2][3]

Table 1: Physicochemical Comparison

Feature	3,5-Xyl-dppe	Xantphos	Mechanistic Implication
Backbone	Ethane (Flexible)	Xanthene (Rigid)	Xantphos enforces trans-spanning or wide cis geometries; Xyl-dppe allows tight cis chelation.[1][2][3]
Natural Bite Angle (ngcontent-ng-c1989010908="" _nghost-ng-c2193002942="" class="inline ng-star-inserted"> )	~85°	111°	Wide angles (Xantphos) accelerate reductive elimination; Tight angles (Xyl-dppe) stabilize intermediates.[1]
Tolman Cone Angle	>145° (Est.[1] vs dppe 125°)	152°	3,5-Xyl-dppe provides "umbrella" protection similar to Xantphos but without the backbone strain.[1][2][3]
Electronic Character	Electron-Rich (Inductive +I)	Neutral/Slightly Acidic	Xyl-dppe facilitates faster oxidative addition due to increased basicity of P-atoms.[1][2][3]
Hemilability	Low	Moderate	Xantphos can de-chelate to relieve strain; Xyl-dppe forms very stable chelates.[1][2][3]

Visualizing the Design Space

The following diagram maps the ligands against the two critical axes of ligand design: Steric Bulk (Cone Angle) and Geometric Constraint (Bite Angle).

Figure 1: Ligand Property Map. 3,5-Xyl-dppe occupies a niche for "Bulky Tight Chelates," distinct from the "Wide Angle" niche of Xantphos.[2][3]

Part 2: Application Benchmarks

1. Palladium-Catalyzed C-N Coupling (Buchwald-Hartwig)

Winner: Xantphos (Generally) [1][2][3]

• Mechanism: The rate-determining step for difficult substrates is often Reductive Elimination .[1][2][3]

• Why Xantphos Wins: The wide bite angle (111°) destabilizes the square-planar Pd(II) intermediate, forcing the aryl and amine groups closer together and lowering the activation energy for bond formation.

• When to use 3,5-Xyl-dppe: Use when the catalyst decomposes too quickly with standard dppe, but Xantphos fails to initiate (perhaps due to steric overcrowding during oxidative addition).[1][2][3] The methyl groups on Xyl-dppe enhance the electron density on Pd, accelerating Oxidative Addition of unactivated aryl chlorides.

2. Rhodium-Catalyzed Hydroformylation

Winner: Xantphos (For Linear Selectivity) [1][2][3]

• Mechanism: Regioselectivity is determined by the specific geometry of the hydrido-alkene complex.[3]

• Why Xantphos Wins: Xantphos coordinates in an equatorial-equatorial fashion (ee), creating a steric pocket that disfavors branched alkyl intermediates.[1] Linear:Branched (l:b) ratios often exceed 50:1.[1]

• When to use 3,5-Xyl-dppe: Use when branched aldehydes are the target or when high activity is required over selectivity.[1][2][3] The tight bite angle allows for equatorial-apical (ea) coordination, which is less sterically demanding but less regioselective.[1]

3. Carbonylation (Methoxycarbonylation)

Winner: Tie (Substrate Dependent)

• Context: Converting aryl halides to esters using CO.

• 3,5-Xyl-dppe Advantage: The electron-rich nature of the xylyl groups stabilizes the acyl-Pd intermediate, preventing decarbonylation.[2][3] It is often superior for converting sterically hindered aryl bromides where Xantphos is too bulky.[1]

Part 3: Mechanistic Logic & Protocols[1][2]

The "Bite Angle Effect" on Catalytic Cycles

The diagram below illustrates why Xantphos accelerates C-N coupling compared to dppe derivatives.

Figure 2: The Xantphos Advantage in C-N Coupling.[1] The wide bite angle mechanically forces the product off the metal center.

Experimental Protocol: Comparative Screening

Objective: Determine optimal ligand for the amination of 4-chlorotoluene with morpholine.

Materials:

• Pd(OAc)₂ (Catalyst Precursor)[1]

• Ligand A: Xantphos[4][5][6][7]

• Ligand B: 3,5-Xyl-dppe (CAS: Similar derivatives often custom synthesized or sourced as "Bis(3,5-dimethylphenyl)phosphino...").[1][2][3] Note: If commercial stock is unavailable, standard synthesis involves reaction of 1,2-bis(dichlorophosphino)ethane with 3,5-dimethylphenylmagnesium bromide.[1][2][3]

• Base: Cs₂CO₃ (Cesium Carbonate)[1]

• Solvent: 1,4-Dioxane (Anhydrous)[1][2][3]

Protocol (Self-Validating):

• Inert Setup: Flame-dry a Schlenk tube and cycle Argon/Vacuum 3 times. Validation: Moisture kills the catalyst; use an internal standard (e.g., dodecane) to verify mass balance.

• Pre-complexation:

  • Add Pd(OAc)₂ (1.0 mol%) and Ligand (1.1 mol% for Xantphos, 1.1 mol% for Xyl-dppe) to the tube.[1]

  • Add 2 mL Dioxane.[1] Stir at RT for 1 minute.

  • Observation: Solution should turn yellow/orange (formation of L₂Pd species).[1] If black precipitate forms immediately, the ligand is not protecting the Pd (Fail state).

• Substrate Addition:

  • Add 4-chlorotoluene (1.0 mmol), Morpholine (1.2 mmol), and Cs₂CO₃ (1.4 mmol).[1]

• Reaction:

  • Heat to 100°C for 12 hours.

• Analysis:

  • Filter through Celite.[1] Analyze via GC-MS.

  • Success Metric: Xantphos should yield >90% conversion.[1][8] 3,5-Xyl-dppe is expected to yield 60-80% but with higher purity (less dehalogenation side products) due to the stable chelate.[1][2][3]

Part 4: References

• Van Leeuwen, P. W. N. M., et al. (2000).[1] "Ligand Bite Angle Effects in Metal-catalyzed C-C Bond Formation." Chemical Reviews. Link[1]

  • Foundational text on why bite angle (Xantphos) matters.

• Kranenburg, M., et al. (1995).[1] "New Diphosphine Ligands Based on Heterocyclic Aromatics Inducing Very High Regioselectivity in Rhodium-Catalyzed Hydroformylation." Organometallics. Link[1]

  • The origin story of Xantphos.

• Birkholz, M. N., et al. (2009).[1] "Bite angle effects of diphosphines in C–C and C–X bond forming cross coupling reactions." Chemical Society Reviews.[1] Link

• Surry, D. S., & Buchwald, S. L. (2008).[1] "Dialkylbiaryl phosphines in Pd-catalyzed amination: a user's guide." Chemical Science. (Contextualizing steric bulk vs bite angle). Link

• BenchChem Protocols. "Synthesis of 1,2-Bis(dialkylphosphino)ethanes." (General protocol adapted for Xyl-dppe synthesis). Link[1]

Sources

• 1. 1,2-Bis(diphenylphosphino)ethane - Wikipedia [en.wikipedia.org]
• 2. fcad.com [fcad.com]
• 3. Xantphos - Wikipedia [en.wikipedia.org]
• 4. 4,5-Bis(diphenylphosphino)-9,9-dimethylxanthene_Chemicalbook [chemicalbook.com]
• 5. 4,5-Bis(diphenylphosphino)-9,9-dimethylxanthene (XantPhos) [commonorganicchemistry.com]
• 6. Palladium-Catalyzed Regiodivergent Three-Component Alkenylamination of 1,3-Dienes with Alkyl and Aryl Amines - PMC [pmc.ncbi.nlm.nih.gov]
• 7. pubs.acs.org [pubs.acs.org]
• 8. mdpi.com [mdpi.com]

Safety & Regulatory Compliance

A Senior Application Scientist's Guide to the Proper Disposal of 1,2-Bis[bis(3,5-dimethylphenyl)phosphino]ethane

As researchers and drug development professionals, our commitment to safety and environmental stewardship extends beyond the successful synthesis of novel compounds. The responsible management of chemical waste is a critical component of our work. This guide provides a detailed, step-by-step protocol for the proper disposal of 1,2-Bis[bis(3,5-dimethylphenyl)phosphino]ethane, a common bidentate phosphine ligand. The procedures outlined here are designed to ensure the safety of laboratory personnel and compliance with regulatory standards.

The core principle for disposing of reactive organophosphorus compounds like this ligand is deactivation. Direct disposal of the active phosphine is hazardous due to its potential air sensitivity and reactivity. The primary method for deactivation is controlled oxidation to its corresponding phosphine oxide, a significantly more stable and less reactive compound.

Hazard Identification and Risk Assessment

• Health Hazards : These compounds are typically categorized as causing skin irritation, serious eye irritation, and potential respiratory irritation upon inhalation of dust.[1][2][3]

• Reactivity Hazards : Phosphine ligands are susceptible to oxidation in the air.[4][5] While triarylphosphines are generally more stable than trialkylphosphines, prolonged exposure to air will lead to the formation of the corresponding phosphine oxide.[5] This oxidation can be exothermic. Some phosphine compounds, particularly those with less bulky substituents, can be pyrophoric, meaning they can spontaneously ignite in air.[6][7] Therefore, it is prudent to handle this compound as an air-sensitive material.[8][9]

Due to these hazards, a thorough risk assessment must be conducted before handling or beginning any disposal procedure.

Essential Personal Protective Equipment (PPE)

Before initiating any disposal steps, ensure the following PPE is worn to minimize exposure:

• Eye Protection : ANSI-rated safety glasses with side shields are mandatory. A face shield should be used in addition to safety glasses when there is a risk of splashing.

• Hand Protection : Chemically resistant gloves, such as nitrile gloves, are required. Always check the manufacturer's glove compatibility data.

• Body Protection : A flame-resistant lab coat must be worn.

• Respiratory Protection : If handling the solid outside of a controlled inert atmosphere or fume hood where dust can be generated, a NIOSH-approved respirator is necessary.[10]

Step-by-Step Disposal Protocol: Deactivation via Oxidation

The most reliable method for rendering this phosphine ligand safe for disposal is through controlled chemical oxidation. This process converts the reactive phosphine into its stable phosphine oxide.

Experimental Protocol: Deactivation of 1,2-Bis[bis(3,5-dimethylphenyl)phosphino]ethane Waste

• Step 1: Preparation and Inert Atmosphere

  • Conduct the entire procedure in a certified chemical fume hood.

  • For unused or minimally contaminated solid waste, dissolve it in a suitable organic solvent (e.g., toluene or tetrahydrofuran (THF)) in a round-bottom flask equipped with a magnetic stir bar. Note: Ensure the THF has not been stored for long periods where peroxides could form.[5]

  • For waste streams from reactions, ensure the solvent is compatible with the oxidizing agent.

  • Maintain an inert atmosphere (e.g., nitrogen or argon) over the solution, especially during the initial stages, to control the rate of reaction.[4][11]

• Step 2: Controlled Oxidation

  • Cool the solution in an ice bath to manage the exothermicity of the oxidation reaction.

  • Slowly and carefully add a 10% solution of hydrogen peroxide (H₂O₂) dropwise to the stirring solution. Alternatively, other oxidizing agents like sodium hypochlorite solution can be used.[12]

  • Causality : The slow, dropwise addition to a cooled solution is critical to prevent a runaway reaction. The oxidation of phosphines is exothermic and can cause the solvent to boil if the reagent is added too quickly.

• Step 3: Verification of Deactivation

  • After the addition is complete, allow the mixture to slowly warm to room temperature and stir for several hours to ensure the reaction goes to completion.

  • The completion of the oxidation can be verified using Thin Layer Chromatography (TLC) by comparing a spot of the reaction mixture to a spot of the original phosphine starting material. The phosphine oxide product will have a different Rf value (typically lower).

• Step 4: Waste Collection and Labeling

  • Once deactivation is confirmed, the resulting solution containing the phosphine oxide should be transferred to a designated hazardous waste container.

  • The container must be clearly labeled as "Hazardous Waste" and include the full chemical name of the contents (e.g., "1,2-Bis[bis(3,5-dimethylphenyl)phosphino]ethane oxide in Toluene/Water"), the date, and the responsible researcher's name.

  • Never mix this waste with other waste streams unless compatibility has been confirmed.

• Step 5: Final Disposal

  • The sealed and labeled waste container should be stored in a designated satellite accumulation area.

  • Arrange for pickup by your institution's licensed hazardous waste disposal service.[13][14][15] Adhere strictly to all local, regional, and national regulations for hazardous waste disposal.[10]

Emergency Procedures

• Spill : In case of a spill, evacuate the area. If the material is a solid, avoid raising dust. Cover the spill with an inert absorbent material like sand or vermiculite. Collect the material using non-sparking tools and place it in a sealed container for disposal.[7][14]

• Personal Exposure :

  • Eyes : Immediately flush with copious amounts of water for at least 15 minutes, holding the eyelids open. Seek immediate medical attention.[2][3]

  • Skin : Wash the affected area thoroughly with soap and water. Remove contaminated clothing.[2][3]

  • Inhalation : Move the individual to fresh air. If breathing is difficult, administer oxygen. Seek medical attention.[3][13]

Summary of Disposal Procedures

Hazard Category	Personal Protective Equipment (PPE)	Disposal Protocol
Health Hazards (Skin, Eye, Respiratory Irritant)[1][3]	Safety glasses (or goggles), face shield, nitrile gloves, lab coat, respirator (if needed).	Follow all handling and disposal steps in a chemical fume hood to minimize exposure.
Reactivity Hazards (Air-Sensitive, Potential for Exothermic Oxidation)[4][5]	Flame-resistant lab coat.	Handle under an inert atmosphere. Perform a controlled oxidation in a cooled solution to deactivate the phosphine before final disposal.
Environmental Hazards	Standard PPE.	Do not dispose of down the drain. All waste must be collected as hazardous waste for professional disposal.[10][13]

Disposal Workflow Diagram

The following diagram illustrates the decision-making process for the proper disposal of 1,2-Bis[bis(3,5-dimethylphenyl)phosphino]ethane.

Sources

• 1. wpcdn.web.wsu.edu [wpcdn.web.wsu.edu]
• 2. fishersci.com [fishersci.com]
• 3. fishersci.fr [fishersci.fr]
• 4. reddit.com [reddit.com]
• 5. reddit.com [reddit.com]
• 6. 1,2-Bis(dimethylphosphino)ethane | C6H16P2 | CID 141059 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 7. assets.thermofisher.cn [assets.thermofisher.cn]
• 8. ossila.com [ossila.com]
• 9. ccc.chem.pitt.edu [ccc.chem.pitt.edu]
• 10. degeschamerica.com [degeschamerica.com]
• 11. orgsyn.org [orgsyn.org]
• 12. researchgate.net [researchgate.net]
• 13. sigmaaldrich.com [sigmaaldrich.com]
• 14. bio.vu.nl [bio.vu.nl]
• 15. nautinst.org [nautinst.org]

Personal protective equipment for handling 1,2-Bis[bis(3,5-dimethylphenyl)phosphino]ethane

Topic: Personal protective equipment for handling 1,2-Bis[bis(3,5-dimethylphenyl)phosphino]ethane CAS: 220185-35-3[1][2]

[1]

Executive Safety Directive

Immediate Action Required: Treat 1,2-Bis[bis(3,5-dimethylphenyl)phosphino]ethane (CAS 220185-35-3) as a high-value, air-sensitive aryl phosphine ligand . While specific toxicological data for this derivative is limited, it must be handled with the same rigor as its parent compound, 1,2-bis(diphenylphosphino)ethane (dppe).

Core Hazards:

• Oxidative Instability: Rapidly degrades to phosphine oxides upon exposure to atmospheric oxygen, destroying catalytic activity.

• Health Risk: Irritant to eyes, skin, and respiratory tract. Potential sensitizer.[3]

• Physical State: Solid (crystalline powder).

Personal Protective Equipment (PPE) Matrix

Rationale: Phosphines are lipophilic; barrier protection must prevent dermal absorption.

Component	Specification	Operational Logic
Hand Protection	Double-Gloving Strategy Inner: Nitrile (4 mil)Outer: Nitrile (4-8 mil) or Neoprene	Why: Aryl phosphines can permeate thin latex. Double gloving allows the outer glove to be discarded immediately upon contamination without exposing skin.
Eye Protection	Chemical Splash Goggles (ANSI Z87.1+)	Why: Standard safety glasses are insufficient for fine powders or potential splashes of phosphine solutions, which can cause severe ocular irritation.
Body Protection	Flame-Resistant (FR) Lab Coat	Why: Phosphine ligands are often handled with pyrophoric metal precursors or flammable solvents. Cotton/synthetic blends can melt to skin in a fire.
Respiratory	N95/P100 (for solids outside hood)Fume Hood (Mandatory)	Why: Inhalation of phosphine dust can cause respiratory distress. All open handling must occur under negative pressure.

Operational Protocol: Inert Handling

Objective: Maintain ligand integrity (prevention of oxidation) and operator safety.

A. Storage & Stability

• Environment: Store under an inert atmosphere (Nitrogen or Argon).

• Temperature: Cool, dry place (2-8°C recommended to slow oxidative degradation).

• Container: Tightly sealed glass vials with PTFE-lined caps or Schlenk flasks.

B. Transfer Workflow (Glovebox vs. Schlenk Line)

The following workflow illustrates the decision logic for handling this air-sensitive solid.

Figure 1: Decision logic for maintaining inert conditions during ligand handling. Glovebox use is preferred for long-term storage or complex solution preparation.

C. Solubilization Technique

• Solvent Choice: Use anhydrous, degassed solvents (e.g., Toluene, THF, Dichloromethane).

• Degassing: Sparge solvent with Nitrogen for 15 minutes or use Freeze-Pump-Thaw cycling before adding the ligand.

• Mixing: Add solid ligand to the solvent, not vice-versa, to minimize static dispersion of the powder.

Emergency Response & Disposal

Accidental Release Measures

• Solid Spill: Do not dry sweep. Dampen with an inert solvent (like hexanes) to suppress dust, then wipe up with absorbent pads. Place in a sealed container.

• Solution Spill: Absorb with vermiculite or sand. Do not use combustible materials like sawdust.

First Aid

• Inhalation: Move to fresh air immediately. If breathing is difficult, oxygen should be administered by qualified personnel.

• Skin Contact: Wash with soap and water for 15 minutes. Phosphines can be lipophilic; thorough washing is critical to prevent systemic absorption.

• Eye Contact: Rinse cautiously with water for 15 minutes. Remove contact lenses if present.

Disposal Protocol

• Waste Stream: Segregate as "Organic Chemical Waste - Phosphorus Compounds."

• Destruction: Chemical incineration equipped with a scrubber is the only approved method.

• Never: Do not dispose of down the drain. Phosphines are toxic to aquatic life.

References

• National Institute of Standards and Technology (NIST). Phosphine, 1,2-ethanediylbis[diphenyl- (dppe) - Analogous Safety Data. WebBook.[4] Link

• Fisher Scientific. Safety Data Sheet: 1,2-Bis(diphenylphosphino)ethane. (Used as hazard baseline for derivatives). Link

• GuideChem. 1,2-Bis[bis(3,5-dimethylphenyl)phosphino]ethane (CAS 220185-35-3) Product Details.[1]Link

• Sigma-Aldrich. Handling Air-Sensitive Reagents: Technical Bulletin AL-134.Link

Sources

• 1. Page loading... [guidechem.com]
• 2. alfa-chemistry.com [alfa-chemistry.com]
• 3. fishersci.fr [fishersci.fr]
• 4. 1,2-BIS(PHOSPHINO)ETHANE - Safety Data Sheet [chemicalbook.com]